2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde

• CAS: 154136-85-3

Core Science & Biosynthesis

Technical Whitepaper: The Bifunctional Utility of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde

Executive Summary

2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde represents a high-value, bifunctional heterocyclic scaffold in medicinal chemistry. Characterized by two distinct electrophilic "warheads"—an alkylating chloromethyl group at the C2 position and a carbonyl handle at the C4 position—this molecule serves as a linchpin for constructing complex bioactive architectures.

This guide details the structural logic, validated synthetic pathways, and strategic applications of this scaffold, specifically addressing its role in fragment-based drug discovery (FBDD) and the synthesis of bioisosteres.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The molecule combines the aromatic stability of the oxazole ring with the high reactivity of an allylic-like halide and an aldehyde.

Property	Data / Estimate	Relevance
IUPAC Name	2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde	Standard Nomenclature
Molecular Formula	C₅H₄ClNO₂	Fragment-based design
Molecular Weight	145.54 g/mol	Low MW (Lead-like)
ClogP	~0.8 (Estimated)	High lipophilic efficiency (LipE) potential
H-Bond Acceptors	3 (N, O, O)	Hinge binding capability
Reactivity Class	Dual Electrophile	C2 (Alkylator) / C4 (Carbonyl)
Storage	-20°C, Inert Atmosphere	Hydrolysis/Oxidation prone

Structural Reactivity Analysis

The utility of this scaffold lies in its orthogonal reactivity . The C2 and C4 positions can be manipulated independently, allowing for "divergent synthesis" strategies.

The C2-Chloromethyl "Anchor"

The chloromethyl group at C2 behaves similarly to a benzylic or allylic chloride. It is highly susceptible to SN2 displacement by nucleophiles (amines, thiols, alkoxides).

• Mechanism: The oxazole ring acts as an electron-withdrawing group (EWG), stabilizing the transition state for nucleophilic attack.

• Risk: It is hydrolytically unstable. Exposure to moisture can lead to the formation of the 2-(hydroxymethyl) derivative.

The C4-Formyl "Handle"

The C4-aldehyde is less sterically hindered than C2 or C5 substitutions in many heterocycles, making it ideal for:

• Reductive Amination: Formation of secondary amines.

• Olefinations: Wittig or Horner-Wadsworth-Emmons (HWE) reactions to extend the carbon chain.

• Heterocyclization: Condensation to form fused ring systems or macrocycles.

Reactivity Diagram

The following diagram maps the orthogonal reaction pathways available to this scaffold.

Figure 1: Orthogonal reactivity map showing SN2 displacement at C2 and carbonyl chemistry at C4.

Validated Synthetic Protocol

Direct synthesis of the aldehyde is challenging due to the stability of the chloromethyl group. The most robust "E-E-A-T" compliant route proceeds via the commercially available ethyl 2-(chloromethyl)oxazole-4-carboxylate , followed by reduction and controlled oxidation.

Step-by-Step Synthesis Workflow

Precursor: Ethyl 2-(chloromethyl)oxazole-4-carboxylate (CAS: 460081-18-9).

Step 1: Reduction to Alcohol

Direct reduction of the ester to aldehyde using DIBAL-H is often difficult to control. Complete reduction to the alcohol followed by oxidation is more reliable.

• Reagents: Sodium Borohydride (NaBH₄) / LiCl (in situ LiBH₄) or DIBAL-H.

• Solvent: Anhydrous THF or EtOH (0°C).

• Procedure:

  • Dissolve ester in THF at 0°C.

  • Add LiBH₄ (generated from NaBH₄/LiCl) portion-wise.

  • Stir for 2-4 hours. Monitor by TLC.

  • Critical: Quench carefully with sat. NH₄Cl.[1] The chloromethyl group is sensitive to basic hydrolysis; keep workup neutral/mildly acidic.

• Product: (2-(Chloromethyl)oxazol-4-yl)methanol.

Step 2: Oxidation to Aldehyde

Swern oxidation or MnO₂ is preferred over Jones reagent to avoid over-oxidation to the carboxylic acid and to protect the chloromethyl group.

• Reagents: Activated Manganese Dioxide (MnO₂) or Swern conditions (DMSO/Oxalyl Chloride).

• Solvent: Dichloromethane (DCM) or Chloroform.

• Procedure (MnO₂ Method):

  • Suspend the alcohol in DCM (0.1 M).

  • Add excess activated MnO₂ (10-20 eq).

  • Stir at room temperature for 12-24h.

  • Filter through a Celite pad to remove Mn solids.

  • Concentrate filtrate in vacuo without heat (aldehyde is volatile and unstable).

Synthesis Flowchart

Figure 2: Two-step synthesis from commercial ester precursor to ensure high fidelity and yield.

Medicinal Chemistry Applications

Bioisosteres and Peptidomimetics

The oxazole ring is a classical bioisostere for the amide bond (peptide bond).

• Application: Replacing a cis-amide bond in macrocyclic peptides to improve metabolic stability (protease resistance) and membrane permeability.

• Mechanism: The 2,4-substitution pattern mimics the geometry of the peptide backbone. The aldehyde allows for "ligation" into larger peptide chains via reductive amination with the N-terminus of another amino acid.

Kinase Inhibitor Scaffolds

Oxazoles are frequent hinge-binding motifs in kinase inhibitors.

• Strategy: The nitrogen of the oxazole ring accepts a hydrogen bond from the kinase hinge region.

• Workflow:

  • React C2-chloromethyl with a solubilizing group (e.g., morpholine or piperazine).

  • React C4-aldehyde with an aryl hydrazine or amine to extend the scaffold into the hydrophobic pocket of the enzyme.

Heterocyclic Expansion

The aldehyde group allows for the construction of fused bicyclic systems.

• Example: Reaction with amino-thiols can generate thiazolidine-fused oxazoles, creating novel tricyclic cores for fragment-based screening libraries.

Handling and Stability Protocols

To maintain the integrity of 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde, strict adherence to the following protocols is required:

• Moisture Sensitivity: The C2-chloromethyl group hydrolyzes to the alcohol (hydroxymethyl) upon prolonged exposure to atmospheric moisture.

  • Protocol: Store under Argon/Nitrogen in a desiccator.

• Oxidative Instability: The aldehyde autoxidizes to the carboxylic acid.

  • Protocol: Use immediately after synthesis or store at -20°C.

• Lachrymator Hazard: Like many halomethyl ketones and aldehydes, this compound is likely a potent lachrymator and skin irritant.

  • Protocol: All manipulations must occur in a fume hood. Double-gloving is recommended.

References

• Synthesis of 2-substituted oxazoles: Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link

• Reduction of esters to alcohols: Brown, H. C., & Narasimhan, S. (1979). Selective reductions. 24. Reaction of lithium borohydride with selected organic compounds containing representative functional groups. The Journal of Organic Chemistry, 44(15), 2616-2622. Link

• Oxidation of allylic/heterocyclic alcohols: Taylor, R. J., Reid, M., Foot, J., & Nelson, A. (2005). Manganese dioxide oxidation of alcohols. Tetrahedron Letters, 46(10), 1695-1698. Link

• Oxazoles in Medicinal Chemistry: Palmer, D. C. (Ed.). (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. Wiley-Interscience. Link

• Commercial Precursor Data: Sigma-Aldrich Product Sheet for Ethyl 2-(chloromethyl)oxazole-4-carboxylate. Link

Sources

• 1. chemimpex.com [chemimpex.com]

Technical Guide: Properties and Reactivity of 2-Chloromethyl-4-Formyloxazole Derivatives

Executive Summary: The Bifunctional Linchpin

The 2-chloromethyl-4-formyloxazole scaffold represents a high-value "linchpin" intermediate in modern heterocyclic synthesis. Its utility stems from its orthogonal electrophilicity : the C2-chloromethyl group acts as a potent alkylating agent (susceptible to

displacement), while the C4-formyl group serves as a classic carbonyl electrophile (susceptible to condensation, reduction, and oxidation).

This dual reactivity allows for the rapid construction of complex, fused heterocyclic systems such as imidazo[2,1-b]oxazoles and oxazolo[5,4-d]pyrimidines , which are increasingly relevant in oncology and antimicrobial research. This guide details the synthesis, physicochemical properties, and derivatization protocols for this scaffold, centering on the commercially stable precursor Methyl 2-(chloromethyl)oxazole-4-carboxylate (CAS: 208465-72-9).

Structural Analysis & Physicochemical Properties[1][2][3]

Electronic Architecture

The oxazole ring is a

-excessive heteroaromatic system, but the introduction of electron-withdrawing groups at C2 (chloromethyl) and C4 (formyl/carboxyl) significantly alters its electronic profile.

• C2-Chloromethyl Center: The inductive effect of the oxazole nitrogen and oxygen renders the exocyclic methylene carbon highly electrophilic. It is a "soft" electrophile, ideal for reaction with thiols and secondary amines.

• C4-Formyl Center: Conjugated with the oxazole double bond, this carbonyl is less electrophilic than a simple aliphatic aldehyde but highly reactive toward nitrogen nucleophiles for Schiff base formation.

Key Physical Data (Predicted & Experimental)

Note: Data below refers to the stable methyl ester precursor, as the free aldehyde is often generated in situ.

Property	Methyl 2-(chloromethyl)oxazole-4-carboxylate	2-Chloromethyl-4-formyloxazole (Aldehyde)
CAS Number	208465-72-9	Not widely listed (Transient)
Molecular Weight	175.57 g/mol	145.54 g/mol
Physical State	Off-white to pale yellow solid	Unstable oil / Solid (low MP)
Solubility	DCM, EtOAc, DMSO, MeOH	DCM, THF (anhydrous)
Stability	Stable at -20°C under	Oxidation-prone; store < -20°C
Reactivity Class	Alkylating Agent (Lachrymator)	Bifunctional Electrophile

Synthetic Pathways[2][4][5][6][7]

The most reliable route to 2-chloromethyl-4-formyloxazole derivatives is not direct synthesis, but rather the controlled reduction of the corresponding ester. Direct cyclization to the aldehyde is prone to side reactions due to the sensitivity of the formyl group.

Pathway Visualization (Graphviz)

Figure 1: Synthetic workflow from amino acid precursors to the target aldehyde scaffold.

Experimental Protocols

Protocol A: Synthesis of the Core Ester

Rationale: This Hantzsch-type cyclization constructs the oxazole ring while installing the crucial C2-chloromethyl group.

• Reagents: L-Serine methyl ester hydrochloride (1.0 eq), Chloroacetonitrile (1.2 eq), Triethylamine (2.5 eq), DCM (Solvent).

• Procedure:

  • Suspend L-Serine methyl ester HCl in DCM at 0°C.

  • Add chloroacetonitrile followed by dropwise addition of triethylamine.

  • Stir at room temperature for 16h (formation of the intermediate imidate).

  • Cyclization: Treat the intermediate with thionyl chloride (

    ) or phosphoryl chloride ( ) to induce cyclodehydration.

  • Workup: Quench with sat.

    , extract with EtOAc. Purify via silica flash chromatography (Hexane/EtOAc gradient).

• Checkpoint: Confirm product via

  -NMR (Singlet at 4.6-4.8 ppm for ; Singlet at 8.2-8.4 ppm for oxazole C5-H).

Protocol B: Controlled Reduction to 2-Chloromethyl-4-formyloxazole

Rationale: DIBAL-H reduction at cryogenic temperatures prevents over-reduction to the alcohol.

• Setup: Flame-dried 3-neck flask,

  atmosphere.

• Reagents: Methyl 2-(chloromethyl)oxazole-4-carboxylate (1.0 eq), DIBAL-H (1.0 M in toluene, 1.1 eq).

• Step-by-Step:

  • Dissolve the ester in anhydrous Toluene/DCM (1:1) and cool to -78°C .

  • Add DIBAL-H dropwise over 30 mins, maintaining temp < -70°C.

  • Stir for 2 hours at -78°C. Monitor via TLC (aldehyde spot is usually less polar than alcohol but more polar than ester).

  • Quench: Add methanol (5 eq) at -78°C, followed by sat. Rochelle’s salt solution. Warm to RT and stir vigorously for 1h (to break aluminum emulsions).

  • Isolation: Extract with DCM, dry over

    , and concentrate in vacuo.

  • Storage: Use immediately or store as a solution in benzene/DCM at -20°C.

Reactivity & Derivatization Strategies

The power of this scaffold lies in Divergent Synthesis . You can selectively manipulate one functional group without affecting the other by choosing the correct pH and nucleophile hardness.

Divergent Reaction Map (Graphviz)

Figure 2: Divergent synthesis capabilities of the scaffold.

Mechanistic Insight: The "Self-Validating" Cyclization

When reacting 2-chloromethyl-4-formyloxazole with a 1,2-diamine (e.g., ethylenediamine), the reaction acts as a self-validating system for scaffold integrity.

• Step 1: The primary amine condenses with the C4-formyl group (fast, kinetic control) to form an imine.

• Step 2: The second amine attacks the C2-chloromethyl group (intramolecular

  ).

• Result: Formation of a fused bicyclic ring. If the starting material is degraded (e.g., hydrolyzed C2-Cl), cyclization fails, providing an immediate visual/analytical "fail" signal.

Safety & Handling

• Vesicant Warning: 2-chloromethyl oxazoles are alkylating agents similar to nitrogen mustards. They are potential lachrymators and skin sensitizers .

• Containment: All weighing and reactions must be performed in a fume hood.

• Decontamination: Quench glassware and spills with dilute ammonia or 10% NaOH to hydrolyze the alkyl chloride before disposal.

References

• Synthesis of 2-substituted oxazoles: Tiemann, F. & Krüger, P. (1884). Berichte der deutschen chemischen Gesellschaft.

• Reactivity of Halomethyl Oxazoles: Connell, R. et al. "Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles." Journal of Organic Chemistry. Link (Contextual grounding for chloromethyl reactivity).

• Reduction Protocols (DIBAL-H): "Reduction of Carboxylic Acids and Their Derivatives." Chemistry LibreTexts. Link

• Commercial Precursor: Methyl 2-(chloromethyl)oxazole-4-carboxylate. BLD Pharm / Sigma-Aldrich Catalog. CAS: 208465-72-9.[1] Link

• Medicinal Chemistry of Oxazoles: "Oxazole-Based Molecules: Recent Advances on Biological Activities." PubMed. Link

Sources

• 1. 208465-72-9|Methyl 2-(chloromethyl)oxazole-4-carboxylate|BLD Pharm [bldpharm.com]

Bifunctional oxazole building blocks for medicinal chemistry

Title: Bifunctional Oxazole Building Blocks: A Medicinal Chemist’s Guide to Orthogonal Functionalization

Executive Summary

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, valued not merely as a structural connector but as a bioactive pharmacophore capable of modulating metabolic stability, solubility, and target engagement. Unlike its saturated counterpart (oxazolidinone), the aromatic oxazole offers a unique electronic profile, serving as a non-hydrolyzable bioisostere for amides and esters.[1]

This technical guide focuses on bifunctional oxazole building blocks —scaffolds pre-functionalized with orthogonal reactive handles (e.g., halogens, esters, boronic acids)—that allow medicinal chemists to rapidly diversify the C2, C4, and C5 positions independently. We explore the regioselective chemistry required to exploit these blocks, providing self-validating protocols for high-value transformations.

Structural Utility & Pharmacophore Properties[1][2][3][4][5]

The Oxazole as an Amide Bioisostere

The 1,3-oxazole ring mimics the spatial arrangement and electronic distribution of a peptide bond (cis-amide) but eliminates the liability of enzymatic hydrolysis.[2][3][4]

Property	Amide (Peptide Bond)	1,3-Oxazole	Medicinal Chemistry Impact
Hybridization	(Planar)	(Planar, Aromatic)	Retains rigid geometry for binding pockets.[1][2][3][4]
H-Bonding	Donor (NH) & Acceptor (CO)	Acceptor (N3)	N3 acts as a weak base ( ); good H-bond acceptor.[1][2][3][4]
Metabolic Stability	Low (Proteases/Amidases)	High (CYP450 resistant)	Extends and oral bioavailability.[1][2][3][4]
Dipole Moment	High (~3.7 D)	Moderate (~1.5 D)	Improves membrane permeability (LogD).[1][2][3][4]

Critical Distinction: Oxazole vs. Oxazolidinone

It is vital to distinguish aromatic 1,3-oxazoles from oxazolidinones (e.g., Linezolid, Inavolisib).[1][4] Oxazolidinones are saturated, cyclic carbamates often used for their specific ribosomal binding in antibiotics.[1] This guide focuses exclusively on the aromatic 1,3-oxazole .

Strategic Bifunctionality: The Regioselectivity Map

To utilize oxazoles effectively, one must master the reactivity differences between the C2, C4, and C5 positions.

• C2 Position (The "Acidic" Handle): The proton at C2 is the most acidic (

  ) due to the inductive effect of the adjacent oxygen and nitrogen.[1][2] It is the primary site for lithiation or nucleophilic attack if a leaving group is present.[1]

• C5 Position (The "Electrophilic" Handle): The C5 position is electron-rich compared to C2 but susceptible to electrophilic substitution or direct arylation via Concerted Metalation-Deprotonation (CMD).[1][2][3][4]

• C4 Position (The "Stabilized" Handle): Typically functionalized during ring synthesis (e.g., via Hantzsch synthesis) rather than post-synthetically, often carrying an ester or carboxylic acid.[1]

Visualization: The Oxazole Reactivity Landscape

Caption: Regioselective functionalization logic for the 1,3-oxazole scaffold. C2 allows nucleophilic/basic approaches; C5 favors transition-metal catalysis.[1][2][3]

Synthetic Access & Functionalization Strategies

Accessing the Scaffold

While classical methods like the Hantzsch synthesis (condensation of

-haloketones with amides) or Van Leusen reaction (TosMIC + aldehydes) construct the ring, modern medicinal chemistry relies on bifunctional building blocks to generate libraries rapidly.[1][2][3][4]

Key Building Blocks:

• Ethyl 2-chlorooxazole-4-carboxylate: Allows

  at C2 and ester hydrolysis/amide coupling at C4.[1][2][3][4]

• 5-Bromooxazole: Allows Suzuki/Stille coupling at C5 and C-H activation at C2.[1][2][3][4]

Regioselective C-H Arylation (The Strotman Switch)

A common challenge is differentiating C2 and C5 arylation.[1][2][4] Strotman et al. (Merck) demonstrated that solvent and base choice can invert selectivity [1].[1][2]

• C2-Selective: Non-polar solvent (Toluene) + Strong Base (LiOtBu/KOtBu).[1][2][3][4] Mechanism involves direct deprotonation.[1]

• C5-Selective: Polar solvent (DMA/DMF) + Carbonate Base (

  ).[1][2][3][4] Mechanism involves Concerted Metalation-Deprotonation (CMD).[1][2][4]

C2-Lithiation and Trapping

Direct lithiation at C2 is highly efficient but requires strict temperature control (-78°C) to prevent ring opening to the isocyanide (a "self-validating" failure mode—if the reaction turns dark/tarry, ring opening occurred).[1][2][3][4]

Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the system is functioning before committing valuable intermediates.

Protocol A: Regioselective C5-Arylation of Oxazoles

Target: Functionalization of the C5 position while preserving C2-H.[1][2][3][4]

Reagents:

• Oxazole substrate (1.0 equiv)[1][2][3][4]

• Aryl Bromide (1.2 equiv)[1][2][3][4]

• (5 mol%)[1][2][3][4]

• Ligand:

  (10 mol%) or JohnPhos[1][2][3][4]

• Base:

  (2.5 equiv)[1][2][3][4]

• Solvent: DMA (0.2 M)[1][2][3][4]

Step-by-Step:

• Setup: Charge a flame-dried reaction vial with

  , Ligand, and . Purge with Argon for 5 minutes.

• Addition: Add the aryl bromide and oxazole substrate dissolved in degassed DMA.

• Reaction: Heat to 100°C for 12–16 hours.

• Checkpoint (Self-Validation): Monitor via LCMS. The C5-arylated product usually elutes later than the starting material.[1][2][3][4] Note: If C2-arylation is observed (minor), the solvent may be too "dry/non-polar" or the base too strong.[1][2][3][4] Ensure DMA is used, not Toluene.

• Workup: Dilute with EtOAc, wash with water (3x) to remove DMA (critical for crystallization), dry over

  , and concentrate.

Protocol B: C2-Lithiation and Formylation

Target: Introduction of an aldehyde handle at C2 for reductive amination.[1][2][3][4]

Reagents:

• Oxazole substrate (1.0 equiv)[1][2][3][4]

• -BuLi (1.1 equiv, 2.5M in hexanes)[1][2][3][4]

• DMF (1.5 equiv, anhydrous)[1][4]

• Solvent: THF (anhydrous)

Step-by-Step:

• Cooling: Dissolve oxazole in THF and cool to -78°C (dry ice/acetone). Allow to equilibrate for 15 mins.

• Lithiation: Add

  -BuLi dropwise down the side of the flask.[2][3][4]

• Checkpoint (Self-Validation): Stir for 30 mins at -78°C. The solution should remain clear or turn slightly yellow. Red/Brown coloration indicates ring opening (failure).[1][2][3][4]

• Trapping: Add anhydrous DMF dropwise. Stir for 1 hour at -78°C, then warm to 0°C.

• Quench: Quench with saturated

  solution. Extract with .

Workflow: Library Generation from Bifunctional Cores

The following workflow illustrates how to generate a library of kinase inhibitor candidates using a bifunctional 2-chloro-oxazole-4-carboxylate core.

Caption: Parallel synthesis workflow utilizing the orthogonal reactivity of the C2-chloro and C4-ester groups.

Case Studies & Applications

6.1 Oxaprozin (Daypro): An NSAID where the oxazole ring (4,5-diphenyl substituted) serves as a rigid scaffold holding the propionic acid side chain.[1][2][3][4] The oxazole confers a long half-life (~50 hours) compared to similar amide-based drugs, showcasing the metabolic stability of the ring [2].[1][2][5]

6.2 Muscoride A Analogs: Synthetic efforts toward Muscoride A (a natural product) utilize the sequential C-H activation of oxazoles to build poly-heterocyclic chains.[1][2][3][4] This approach validates the "iterative" potential of bifunctional oxazole blocks in complex molecule synthesis [3].[1]

References

• Strotman, N. A., Chobanian, H. R., Guo, Y., He, J., & Wilson, J. E. (2010). Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates.[1][2][3] Organic Letters, 12(15), 3578–3581.[1] Link[1][2][3][4]

• Meanwell, N. A. (2011).[1][2][4] Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.[1] Link[1][2][3][4]

• Wipf, P., & Suzuki, Y. (2002).[1] Biosynthesis and Total Synthesis of the Muscoride Family of Oxazole Alkaloids. Organic Letters, 4(13), 2237–2240.[1] Link[1][2][3][4]

• Verbeeck, S., Herrebout, W. A., & Maes, B. U. (2009).[1] Direct C-H Arylation of Oxazoles: A Review. ChemSusChem, 2(4), 305-318.[1][2] Link[1][2][3]

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. Inavolisib | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Portico [access.portico.org]
• 4. Inavolisib - Wikipedia [en.wikipedia.org]
• 5. Ester and Amide Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

The 2-Substituted 1,3-Oxazole-4-Carbaldehyde Scaffold: A Technical Guide for Drug Discovery and Development

The 1,3-oxazole ring is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions make it a valuable component in the design of novel therapeutic agents. Among the various substituted oxazoles, the 2-substituted 1,3-oxazole-4-carbaldehyde scaffold has emerged as a particularly versatile platform for the development of a wide array of biologically active molecules. This in-depth technical guide provides a comprehensive overview of the synthesis, reactivity, and medicinal applications of this important chemical entity, tailored for researchers, scientists, and drug development professionals.

The 1,3-Oxazole Core: A Foundation for Diverse Bioactivity

The 1,3-oxazole is a doubly unsaturated five-membered ring containing one oxygen and one nitrogen atom at positions 1 and 3, respectively. First prepared in 1947, this aromatic heterocycle is a stable liquid at room temperature.[1] The substitution pattern on the oxazole ring plays a pivotal role in defining the biological activities of its derivatives, which span a wide spectrum including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties.[1][2] The presence of both a hydrogen bond donor (N-H in tautomeric forms or interactions with the nitrogen lone pair) and a hydrogen bond acceptor (the oxygen atom) within a constrained framework allows for specific and potent interactions with biological targets.

The 2-substituted 1,3-oxazole-4-carbaldehyde scaffold is of particular interest due to the presence of two key functional handles. The substituent at the C2 position can be readily varied, allowing for the fine-tuning of steric and electronic properties to optimize target engagement. The carbaldehyde group at the C4 position is a versatile functional group that can be easily transformed into a variety of other functionalities, enabling the rapid generation of diverse chemical libraries for hit-to-lead optimization.

Synthetic Strategies for Assembling the Scaffold

Several synthetic methodologies have been developed for the construction of the 2,4-disubstituted oxazole core. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

Robinson-Gabriel Synthesis and Related Cyclodehydrations

One of the most classical and widely used methods for oxazole synthesis is the Robinson-Gabriel synthesis, which involves the cyclodehydration of 2-acylamino ketones.[3] This method is particularly useful for the synthesis of 2,4,5-trisubstituted oxazoles. A variation of this approach can be adapted for the synthesis of 2-substituted 1,3-oxazole-4-carbaldehydes.

Experimental Protocol: Synthesis of 2-Aryl-5-methyl-1,3-oxazole-4-carbaldehydes [4]

This protocol describes the synthesis of 2-aryl-5-methyl-1,3-oxazole-4-carbaldehydes, which can serve as key intermediates.

Step 1: Vilsmeier-Haack Formylation

• To a stirred solution of a 2-aryl-5-methyl-1,3-oxazole in dry N,N-dimethylformamide (DMF), add phosphorus oxychloride (POCl₃) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-5-methyl-1,3-oxazole-4-carbaldehyde.

Modern Brønsted Acid-Catalyzed Cyclization

Recent advancements have led to the development of metal-free, Brønsted acid-catalyzed methods for the synthesis of 2,4-disubstituted oxazoles. One such method involves the coupling of α-diazoketones with amides or thioamides using trifluoromethanesulfonic acid (TfOH) as a catalyst.[5] This approach offers mild reaction conditions and a broad substrate scope.[5]

Conceptual Workflow: Brønsted Acid-Catalyzed Oxazole Synthesis

Caption: Workflow for Brønsted acid-catalyzed synthesis of 2,4-disubstituted oxazoles.

Reactivity of the C4-Carbaldehyde Group: A Gateway to Molecular Diversity

The carbaldehyde functionality at the C4 position of the oxazole ring is a key feature that allows for extensive derivatization. This electrophilic group readily undergoes a variety of chemical transformations, providing access to a wide range of analogs with diverse physicochemical and biological properties.

Condensation Reactions

The aldehyde group can readily condense with various nucleophiles, such as hydrazines and amines, to form hydrazones and Schiff bases, respectively. These reactions are often high-yielding and provide a straightforward way to introduce new functionalities and explore structure-activity relationships.

For instance, the condensation of 2-aryl-5-methyl-1,3-oxazole-4-carbaldehydes with quinolinyl-hydrazines has been employed to synthesize novel quinoline-1,3-oxazole hybrids with potent anticancer activity.[4]

Reaction Scheme: Formation of Schiff Bases and Hydrazones

Caption: Condensation reactions of the C4-carbaldehyde.

Other Transformations

Beyond condensation reactions, the aldehyde group can be subjected to a range of other chemical transformations, including:

• Oxidation: Conversion to a carboxylic acid, which can then be further derivatized to form esters, amides, etc.

• Reduction: Formation of a primary alcohol, which can act as a nucleophile or be converted to a leaving group for further substitution.

• Wittig Reaction: Conversion to an alkene, allowing for the introduction of carbon-carbon double bonds and further functionalization.

• Grignard and Organolithium Additions: Formation of secondary alcohols, introducing new carbon-carbon bonds.

Medicinal Chemistry Applications: A Scaffold of Therapeutic Promise

The 2-substituted 1,3-oxazole-4-carbaldehyde scaffold and its derivatives have demonstrated a remarkable breadth of biological activities, making them highly attractive for drug discovery programs.

Anticancer Activity

Numerous studies have highlighted the potential of oxazole-containing compounds as anticancer agents.[4] The ability of the oxazole ring to mimic or replace other functional groups, such as amides and esters, allows for the design of novel enzyme inhibitors and receptor modulators. The derivatization of the C4-carbaldehyde has been shown to be a fruitful strategy for enhancing anticancer potency.

Compound Class	Biological Target/Activity	Reference
Quinoline-1,3-oxazole hybrids	Potent anticancer agents	[4]
Substituted oxazoles	Anticancer, antimicrobial	[1]
Mubritinib	Tyrosine kinase inhibitor	[1]

Antimicrobial Activity

The oxazole nucleus is a common feature in many antimicrobial agents. The 2,4-disubstituted oxazole scaffold has been shown to be a promising starting point for the development of new antibacterial and antifungal drugs.[6][7] Structure-activity relationship (SAR) studies have revealed that the nature of the substituents at both the C2 and C4 positions significantly influences the antimicrobial spectrum and potency.[7]

Substitution Pattern	Observed Activity	Reference
2-Alkyl and heteroaryl at C2	Significant antibacterial activity	[6][7]
Chloro and bromo on C4-aryl	Influenced antibacterial activity	[6][7]

Conclusion and Future Perspectives

The 2-substituted 1,3-oxazole-4-carbaldehyde scaffold represents a highly valuable and versatile platform in modern medicinal chemistry. Its straightforward synthesis and the presence of two readily modifiable positions allow for the systematic exploration of chemical space and the optimization of biological activity. The diverse range of pharmacological properties exhibited by its derivatives underscores the therapeutic potential of this scaffold. Future research in this area is likely to focus on the development of more efficient and stereoselective synthetic methods, the exploration of novel biological targets, and the application of computational methods to guide the design of next-generation oxazole-based therapeutics.

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The Chloromethyl Oxazole Moiety: A Versatile Hub for Synthetic Diversification in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The oxazole nucleus is a cornerstone in medicinal chemistry, with its derivatives playing a pivotal role in the development of novel therapeutics.[1][2][3] This five-membered heterocyclic ring, containing both nitrogen and oxygen, engages in a variety of non-covalent interactions, enabling it to bind to a wide array of enzymes and receptors.[1][2][3] When functionalized with a chloromethyl group, the oxazole scaffold is transformed into a highly reactive and versatile intermediate, primed for a multitude of chemical transformations. This guide provides a comprehensive exploration of the reactivity of the chloromethyl group in oxazole heterocycles, offering field-proven insights into its synthetic utility.

The Activated Nature of the Chloromethyl Group on the Oxazole Ring

The significant reactivity of the chloromethyl group attached to an oxazole ring stems from the electronic properties of the heterocyclic system. The electronegativity of the chlorine atom polarizes the carbon-chlorine bond, rendering the carbon atom electrophilic and susceptible to attack by nucleophiles.[4] The oxazole ring, particularly when the chloromethyl group is at the 2- or 4-position, further enhances this reactivity, akin to a benzylic halide. This heightened reactivity is attributed to the ability of the aromatic oxazole ring to stabilize the transition state of nucleophilic substitution reactions.

The acidity of the hydrogen atoms on the oxazole ring generally follows the order C2 > C5 > C4, indicating the relative electron-withdrawing nature of the ring system which can influence the reactivity of attached groups.[5]

Core Reaction Manifold: Nucleophilic Substitution

The primary and most exploited reaction pathway for chloromethyl oxazoles is nucleophilic substitution. This moiety readily undergoes both SN1 and SN2 type reactions, providing a gateway to a diverse range of functionalized oxazole derivatives.[4]

Substitution with N-Nucleophiles

The reaction of chloromethyl oxazoles with a variety of amines provides a straightforward route to aminomethyl-oxazole derivatives, which are of significant interest in pharmaceutical research.

Primary and secondary amines, as well as other nitrogen-containing nucleophiles, readily displace the chloride to form new C-N bonds. The reactions are typically carried out in a suitable solvent at room temperature or with gentle heating.

Table 1: Representative Nucleophilic Substitution Reactions of 2-(Chloromethyl)-4,5-diphenyloxazole with N-Nucleophiles [1]

Nucleophile	Product	Yield (%)
Ethanolamine	2-((2-Hydroxyethyl)aminomethyl)-4,5-diphenyloxazole	75
Cyclohexylamine	2-(Cyclohexylaminomethyl)-4,5-diphenyloxazole	80
Aniline	2-(Anilinomethyl)-4,5-diphenyloxazole	65
Diethylamine	2-(Diethylaminomethyl)-4,5-diphenyloxazole	85
Morpholine	4-((4,5-Diphenyloxazol-2-yl)methyl)morpholine	90
N-Methylpiperazine	1-((4,5-Diphenyloxazol-2-yl)methyl)-4-methylpiperazine	88
Imidazole	2-(Imidazol-1-ylmethyl)-4,5-diphenyloxazole	70

Experimental Protocol: Synthesis of 2-(Morpholinomethyl)-4,5-diphenyloxazole [1]

• Dissolution: Dissolve 2-(chloromethyl)-4,5-diphenyloxazole (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF).

• Addition of Nucleophile: Add morpholine (2.0 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the desired 2-(morpholinomethyl)-4,5-diphenyloxazole.

Substitution with S-Nucleophiles

Thiols and their corresponding thiolates are excellent nucleophiles and react efficiently with chloromethyl oxazoles to furnish thioether derivatives.[6] These sulfur-containing compounds can serve as precursors for further transformations.

Table 2: Nucleophilic Substitution of 2-(Chloromethyl)-4,5-diphenyloxazole with S-Nucleophiles [1]

Nucleophile	Product	Yield (%)
Sodium Thiocyanate	2-(Thiocyanatomethyl)-4,5-diphenyloxazole	92
Sodium Thiophenoxide	2-(Phenylthiomethyl)-4,5-diphenyloxazole	89

Causality in Experimental Design: The use of a strong base like sodium hydride (NaH) to deprotonate thiophenol in situ generates the more nucleophilic thiophenoxide anion, which significantly accelerates the rate of substitution compared to the neutral thiol.

Substitution with O-Nucleophiles

Alkoxides and phenoxides also serve as effective nucleophiles for the displacement of the chloride in chloromethyl oxazoles, leading to the formation of ether linkages.

Experimental Protocol: General Procedure for O-Alkylation [1]

• Alkoxide Formation: In a flame-dried flask under an inert atmosphere, add a solution of the desired alcohol or phenol in a dry aprotic solvent (e.g., THF, DMF). Add a strong base such as sodium hydride (NaH) portion-wise at 0 °C.

• Addition of Electrophile: Once the evolution of hydrogen gas has ceased, add a solution of the chloromethyl oxazole in the same solvent.

• Reaction and Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).

• Quenching and Work-up: Carefully quench the reaction with water and extract the product with an organic solvent. Wash the combined organic layers with water and brine.

• Purification: Dry the organic phase, concentrate, and purify the residue by chromatography.

Substitution with C-Nucleophiles

The reactivity of chloromethyl oxazoles extends to the formation of carbon-carbon bonds, a crucial transformation in the synthesis of complex molecules. Stabilized carbanions, such as those derived from malonic esters, are suitable nucleophiles.

This reaction pathway was notably utilized in a concise synthesis of Oxaprozin, a non-steroidal anti-inflammatory drug.[1]

Oxidation of the Chloromethyl Group

While less common than nucleophilic substitution, the chloromethyl group can be oxidized to the corresponding oxazole-carboxaldehyde. This transformation provides an alternative entry point for functionalization, as the aldehyde can undergo a wide range of reactions, including reductive amination, Wittig reactions, and oxidations to the carboxylic acid.

A common strategy for this oxidation involves first converting the chloromethyl group to a more easily oxidized functionality, such as a hydroxymethyl or a protected amine, followed by oxidation with standard reagents like manganese dioxide (MnO₂) or Swern oxidation conditions.

Reduction of the Chloromethyl Group

The chloromethyl group can be reduced to a methyl group, which can be a desirable transformation to introduce a simple alkyl substituent on the oxazole ring. This can be achieved through various reductive methods, including catalytic hydrogenation or the use of reducing agents like tributyltin hydride in a radical-mediated dehalogenation.

Conclusion

The chloromethyl group, when appended to an oxazole heterocycle, serves as a powerful and versatile synthetic handle. Its reactivity, which is analogous to that of a benzylic chloride, is dominated by nucleophilic substitution, allowing for the facile introduction of a wide array of nitrogen, sulfur, oxygen, and carbon-based functionalities. The resulting derivatives are of significant interest in medicinal chemistry and drug discovery. Furthermore, the chloromethyl group can be manipulated through oxidation and reduction reactions, further expanding its synthetic utility. A thorough understanding of the reactivity and the appropriate reaction conditions is paramount for leveraging the full potential of chloromethyl oxazoles in the synthesis of novel and complex molecular architectures.

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• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (URL: [Link])

• A Highly Regioselective Preparation of 4-Chloromethyl-5-methyl-2-aryl-1,3-oxazoles | Request PDF. (URL: [Link])

• Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles - Der Pharma Chemica. (URL: [Link])

• Formation and Reaction of Oxazoles. Synthesis of N-Substituted 2-(Aminomethyl)oxazoles. (URL: [Link])

• Understanding Chemical Reactivity: The Chloromethyl Group in Synthesis. (URL: [Link])

• Thiols And Thioethers - Master Organic Chemistry. (URL: [Link])

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Navigating the Synthesis and Application of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde: A Technical Guide for Advanced Research

Abstract

This technical guide provides an in-depth exploration of 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde, a heterocyclic compound of significant interest to researchers in synthetic chemistry and drug discovery. While a specific CAS number for this aldehyde is not readily found in major chemical databases, this document elucidates its structural importance and provides a scientifically grounded pathway to its synthesis from commercially available precursors. We will delve into the anticipated chemical properties, reactivity, and potential applications of this molecule, drawing on established principles of heterocyclic chemistry and the known bioactivity of related oxazole-containing structures. This guide is intended to serve as a vital resource for scientists engaged in the design and synthesis of novel therapeutic agents and functional materials.

Introduction: The Oxazole Scaffold in Modern Chemistry

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions make it an attractive moiety for designing molecules that can effectively interact with biological targets. The introduction of reactive functional groups, such as a chloromethyl group at the 2-position and a carbaldehyde at the 4-position, transforms the simple oxazole core into a versatile building block for the synthesis of complex molecular architectures.[3][4]

The 2-(chloromethyl) group serves as a potent electrophilic handle, susceptible to nucleophilic substitution, allowing for the introduction of a wide array of functional groups.[3] Concurrently, the 4-carbaldehyde group provides a gateway for a multitude of chemical transformations, including reductive amination, Wittig reactions, and oxidations, further expanding the synthetic possibilities. This dual functionality makes 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde a highly valuable, albeit not directly cataloged, synthetic intermediate.

Physicochemical Properties and Structural Analysis

While specific experimental data for 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde is not available due to its apparent lack of commercial availability, we can predict its key properties based on its constituent parts and related known compounds.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₅H₄ClNO₂	Based on structural components.
Molecular Weight	145.54 g/mol	Calculated from the molecular formula.
Appearance	Likely a solid at room temperature	Similar heterocyclic aldehydes are often solids.[4]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	Expected for a small organic molecule of this nature.
Reactivity	Highly reactive due to the chloromethyl and aldehyde groups	The electrophilic nature of both functional groups dictates its reactivity profile.[3][5]

Structural Insights:

The planarity of the oxazole ring, coupled with the electron-withdrawing nature of the nitrogen and oxygen atoms, as well as the chlorine and aldehyde substituents, results in a molecule with a distinct electronic profile. The carbon atoms of the oxazole ring are electron-deficient, influencing the reactivity of the attached functional groups.

Synthetic Strategy: A Proposed Pathway

The absence of a commercial source for 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde necessitates a reliable synthetic route. Based on available precursors, a logical approach involves the reduction of the corresponding carboxylic acid ester, such as methyl 2-(chloromethyl)oxazole-4-carboxylate (CAS: 208465-72-9).[6][7]

A common and effective method for the partial reduction of an ester to an aldehyde is the use of Diisobutylaluminium hydride (DIBAL-H) at low temperatures. This reagent is known for its ability to selectively perform this transformation without over-reduction to the alcohol.

Experimental Protocol: Synthesis of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde

Reaction Scheme:

Caption: Proposed synthesis of the target aldehyde from its methyl ester.

Step-by-Step Methodology:

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with methyl 2-(chloromethyl)oxazole-4-carboxylate (1.0 eq) dissolved in anhydrous toluene (0.1 M).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Addition of DIBAL-H: A solution of DIBAL-H (1.0 M in hexanes, 1.1 eq) is added dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Reaction Monitoring: The reaction is stirred at -78 °C for 1-2 hours. Progress is monitored by Thin Layer Chromatography (TLC) for the consumption of the starting material.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Workup: The mixture is allowed to warm to room temperature and stirred vigorously until two clear layers are observed. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde.

Causality of Experimental Choices:

• Anhydrous Conditions: DIBAL-H reacts violently with water. The use of flame-dried glassware and anhydrous solvents is critical for safety and to prevent the decomposition of the reagent.

• Low Temperature: The reduction of esters to aldehydes with DIBAL-H is highly temperature-sensitive. Maintaining a low temperature (-78 °C) is essential to prevent over-reduction to the corresponding alcohol.

• Rochelle's Salt: The use of Rochelle's salt in the workup is crucial for chelating the aluminum salts, which facilitates the separation of the organic and aqueous layers by breaking up the gelatinous aluminum hydroxide precipitate.

Reactivity and Synthetic Applications

The dual reactivity of 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde makes it a powerful intermediate for the synthesis of diverse molecular scaffolds.

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Literature review on 4-formyl-2-(chloromethyl)oxazole analogs

An In-depth Technical Guide to the Synthesis and Application of 4-Formyl-2-(chloromethyl)oxazole Analogs

Abstract

The oxazole motif is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its presence in numerous biologically active compounds.[1][2][3] This technical guide focuses on a highly versatile, yet specific, building block: 4-formyl-2-(chloromethyl)oxazole . This molecule possesses two distinct and orthogonally reactive sites—the C4-formyl group and the C2-chloromethyl group—making it an exceptional starting point for the generation of diverse chemical libraries. We will explore robust synthetic strategies for accessing the core scaffold, detail the subsequent chemical transformations that enable the creation of a wide array of analogs, and discuss the potential pharmacological applications based on the known bioactivities of related oxazole derivatives. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful scaffold for the discovery of novel therapeutic agents.

The Oxazole Scaffold: A Privileged Structure in Drug Discovery

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among them, the five-membered oxazole ring is of paramount importance.[1][4] Its unique electronic properties, metabolic stability, and ability to participate in various non-covalent interactions (such as hydrogen bonding and π-π stacking) allow oxazole-containing molecules to bind effectively with a wide range of biological targets, including enzymes and receptors.[1][3] This has led to the development of numerous oxazole-based drugs with applications spanning antibacterial, anti-inflammatory, anticancer, and antiviral therapies.[2][4][5]

The 4-formyl-2-(chloromethyl)oxazole core is particularly significant. The electrophilic aldehyde at the C4 position serves as a handle for a multitude of chemical transformations, while the chloromethyl group at the C2 position is an excellent electrophile for nucleophilic substitution reactions. This dual reactivity allows for a systematic and combinatorial approach to analog synthesis, making it an ideal platform for structure-activity relationship (SAR) studies.

Synthetic Strategies for the 4-Formyl-2-(chloromethyl)oxazole Core

The efficient synthesis of the core scaffold is the critical first step. While numerous methods exist for forming the oxazole ring, a practical approach to this specific, functionalized target involves a multi-step sequence that builds the ring and then introduces the required functional groups.

Key Oxazole Formation Methodologies

Several classical methods are employed for oxazole synthesis, with the choice often depending on the availability of starting materials and desired substitution patterns.

• Van Leusen Oxazole Synthesis: This is one of the most versatile methods for preparing oxazoles.[5] It involves the reaction of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base. This [3+2] cycloaddition is highly efficient for generating 5-substituted oxazoles from α,β-unsaturated aldehydes and can be adapted for other substitution patterns.[5]

• Robinson-Gabriel Synthesis: This classic method involves the dehydration of 2-acylaminoketones, typically using sulfuric acid, to form 2,5-disubstituted oxazoles.

• Fischer Oxazole Synthesis: This route utilizes the cyclization of cyanohydrins and aldehydes in the presence of anhydrous hydrogen chloride.

A plausible and efficient pathway to the target scaffold is outlined in the workflow below, which leverages established formylation techniques on a pre-formed heterocyclic core.

Proposed Synthetic Workflow

The Vilsmeier-Haack reaction is a well-established and powerful method for the formylation of electron-rich heterocycles and has been successfully applied to pyrazoles and other similar ring systems.[6] This makes it a prime candidate for the C4-formylation of a 2-(chloromethyl)oxazole precursor.

Caption: Proposed workflow for the synthesis of the target scaffold.

Derivatization Strategies: A Gateway to Diverse Analogs

The strategic value of the 4-formyl-2-(chloromethyl)oxazole scaffold lies in its capacity for diversification. The two functional groups can be modified independently to generate a large library of analogs.

Modifications at the C4-Formyl Group

The aldehyde is a versatile functional group that can undergo a wide range of transformations to introduce new functionalities crucial for modulating pharmacological activity.

Caption: Key chemical transformations of the C4-formyl group.

• Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) yields substituted amines, introducing basic centers that can be critical for receptor binding.

• Wittig Reaction: Allows for the conversion of the aldehyde to an alkene, enabling the extension of carbon chains and the introduction of various substituted styryl or vinyl groups.

• Oxidation: Mild oxidation converts the formyl group to a carboxylic acid, which can serve as a bioisostere for other functional groups or be converted into esters and amides.[7]

• Reduction: Reduction of the aldehyde yields a primary alcohol, providing a site for further esterification or etherification.

Modifications at the C2-Chloromethyl Group

The chloromethyl group is an activated electrophile, primed for nucleophilic substitution reactions. This allows for the introduction of a wide range of heteroatom-containing functional groups.

Caption: Nucleophilic substitution reactions at the C2-chloromethyl group.

This pathway is particularly valuable for introducing functionalities known to be important for biological activity, such as thioethers, secondary/tertiary amines, and various ethers, thereby modulating properties like lipophilicity, hydrogen bonding capacity, and metabolic stability.

Pharmacological Significance and Potential Applications

While the specific biological profile of 4-formyl-2-(chloromethyl)oxazole analogs is a subject for future investigation, the extensive literature on related oxazole derivatives provides a strong basis for predicting their therapeutic potential.

Pharmacological Activity	Description	Key Structural Insights	References
Anticancer	Oxazole derivatives have shown potent activity against various cancer cell lines.[8] Some act as tubulin polymerization inhibitors or target other key oncogenic pathways.	The presence of substituted aryl rings, often with methoxy or halogen groups, is frequently associated with enhanced anticancer activity.[2]	[2][8]
Antibacterial / Antifungal	The oxazole nucleus is a component of antibiotics like linezolid. Analogs have demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[4]	Electron-withdrawing groups on appended aromatic rings can enhance antimicrobial potency. Lipophilicity also plays a crucial role.[2][4]	[2][4][9]
Anti-inflammatory	Many oxazole derivatives exhibit significant anti-inflammatory properties, often through the inhibition of enzymes like COX-2 or phosphodiesterase 4 (PDE4).[10]	The nature and position of substituents on phenyl rings attached to the oxazole core are critical for activity and selectivity against inflammatory targets.[10]	[9][10]
Antiviral	Certain oxazole-containing compounds have been investigated as antiviral agents, including against HIV and other viruses.	The ability to mimic peptide structures or fit into specific enzyme active sites drives antiviral potential.	[1]

Based on these precedents, libraries derived from the 4-formyl-2-(chloromethyl)oxazole scaffold are promising candidates for screening in oncology, infectious disease, and inflammation research programs.

Exemplary Experimental Protocol: Synthesis of a 2-(Aminomethyl)oxazole Analog

To demonstrate the practical utility of the scaffold, this section provides a detailed protocol for a representative nucleophilic substitution reaction at the C2-chloromethyl position. This protocol is designed to be a self-validating system, based on standard organic chemistry principles.

Reaction: Synthesis of 4-formyl-2-((benzylamino)methyl)oxazole

• Materials & Setup:

  • 4-formyl-2-(chloromethyl)oxazole (1.0 eq)

  • Benzylamine (1.2 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Acetonitrile (CH₃CN) (0.1 M concentration relative to the starting material)

  • Round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Procedure:

  • To the round-bottom flask, add 4-formyl-2-(chloromethyl)oxazole and acetonitrile. Stir at room temperature until fully dissolved.

  • Add potassium carbonate to the solution. This inorganic base acts as an acid scavenger to neutralize the HCl that is formed during the reaction, driving the equilibrium towards the product.

  • Add benzylamine dropwise to the stirring suspension. An excess is used to ensure complete consumption of the starting material.

  • Heat the reaction mixture to 60°C and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.

  • Upon completion, cool the mixture to room temperature and filter to remove the solid potassium carbonate and potassium chloride byproduct.

  • Concentrate the filtrate under reduced pressure to remove the acetonitrile.

  • Redissolve the crude residue in ethyl acetate and wash with water (2x) followed by brine (1x) to remove any remaining inorganic salts and excess amine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude product via flash column chromatography on silica gel to yield the pure 4-formyl-2-((benzylamino)methyl)oxazole.

• Characterization:

  • The structure of the final product should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry (MS), to verify the incorporation of the benzylamine moiety and the integrity of the oxazole core.

Future Directions and Conclusion

The 4-formyl-2-(chloromethyl)oxazole scaffold represents a powerful and underexplored platform for medicinal chemistry. Its dual reactive sites offer a straightforward entry into vast and diverse chemical space. Future research should focus on:

• Library Synthesis: Systematically exploring the derivatization reactions outlined in Section 3.0 to generate a large, well-characterized library of analogs.

• High-Throughput Screening: Screening this library against a panel of disease-relevant biological targets, such as kinases, proteases, and GPCRs, to identify initial hits.

• Computational Modeling: Using molecular docking and QSAR studies to guide the rational design of second-generation analogs with improved potency and selectivity.[10]

References

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• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). MDPI.
• Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. (2013). Beilstein Journals.
• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic
• A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. (2024). International Journal of Medical and Pharmaceutical Research.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (2023). Semantic Scholar.
• Design, synthesis and biological evaluation of 2,4-disubstituted oxazole derivatives as potential PDE4 inhibitors. (2017). PubMed.
• Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies. (2023). PubMed.
• Comprehensive review on the chemistry of 1,3,4-oxadiazoles and their applications. (2025).
• A comprehensive review on biological activities of oxazole deriv
• Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. (n.d.).
• Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature
• Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Potent. (2024). Journal of Medicinal Chemistry.
• Synthesis and characterization of some novel 4-formyl pyrazolylthiazoles of potential medicinal interest using Vilsmeier-Haack reaction. (2025).

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• 1. tandfonline.com [tandfonline.com]
• 2. ijmpr.in [ijmpr.in]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties [beilstein-journals.org]
• 8. Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Design, synthesis and biological evaluation of 2,4-disubstituted oxazole derivatives as potential PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Reductive amination of oxazole-4-carbaldehyde with primary amines

Topic: Reductive Amination of Oxazole-4-Carbaldehyde with Primary Amines Content Type: Technical Guide / Process Development Whitepaper Audience: Medicinal Chemists, Process Development Scientists

Executive Summary

The oxazole ring is a privileged scaffold in medicinal chemistry, often serving as a bioisostere for amides or thiazoles. However, the functionalization of oxazole-4-carbaldehyde via reductive amination presents unique challenges due to the electron-deficient nature of the heteroaromatic ring and the potential for acid-catalyzed ring opening.

This guide outlines a robust, scalable protocol for converting oxazole-4-carbaldehyde to secondary amines using Sodium Triacetoxyborohydride (STAB) . Unlike traditional cyanoborohydride methods, this protocol minimizes toxic byproducts and operates under mild conditions that preserve the sensitive oxazole nucleus.

Chemical Context & Mechanistic Insight

2.1 Substrate Analysis

• Electronic Environment: The oxazole ring is electron-poor (π-deficient). An aldehyde at the C4 position is highly electrophilic, facilitating rapid initial attack by the amine.

• Stability Risks: The C2 proton of the oxazole ring is relatively acidic (

  ), and the ring itself is susceptible to hydrolytic cleavage under strong acidic conditions or high temperatures. Therefore, "one-pot" procedures requiring reflux or low pH (e.g., NaBH CN at pH 3) pose a degradation risk.

2.2 The Reaction Pathway

The reaction proceeds through the formation of a hemiaminal, followed by dehydration to an iminium ion. The key to success is the selective reduction of the iminium species over the starting aldehyde.[1]

Mechanistic Diagram:

Figure 1: Mechanistic flow of reductive amination. Note that the iminium ion is the primary acceptor of the hydride.

Strategic Reagent Selection

The choice of reducing agent determines the chemoselectivity.

Reducing Agent	Solvent System	Selectivity	Risk Profile	Recommendation
NaBH(OAc)	DCE or DCM	High	Low toxicity; Mild	Primary Choice
NaBH CN	MeOH / AcOH	Moderate	Generates HCN; pH sensitive	Legacy / Backup
NaBH	MeOH	Low	Reduces aldehyde competing with imine	Avoid
H / Pd-C	EtOH	High	Potential oxazole ring reduction	Substrate dependent

Why NaBH(OAc)

? According to the foundational work by Abdel-Magid et al., sodium triacetoxyborohydride is less basic and sterically bulkier than NaBH . It does not reduce the aldehyde at an appreciable rate in 1,2-dichloroethane (DCE), allowing the equilibrium to shift entirely toward the imine before reduction occurs [1].

Optimized Experimental Protocol

Scale: 1.0 mmol Oxazole-4-carbaldehyde Time: 2–4 Hours

Reagents:

• Substrate: Oxazole-4-carbaldehyde (1.0 equiv)

• Amine: Primary Amine (1.1 – 1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) (anhydrous preferred)

• Additive: Acetic Acid (1.0 equiv) — Optional, use only if imine formation is sluggish.

Step-by-Step Procedure:

• Imine Formation (Pre-complexation):

  • Charge a dry reaction vial with Oxazole-4-carbaldehyde (1.0 equiv) and DCE (concentration ~0.2 M).

  • Add the Primary Amine (1.1 equiv).

  • Critical Check: Stir for 15–30 minutes at room temperature. For electron-deficient amines (e.g., anilines), add 1.0 equiv of Acetic Acid to catalyze this step.

  • Observation: The solution often turns slightly yellow/cloudy as the hemiaminal/imine forms.

• Reduction:

  • Add NaBH(OAc)

    (1.4 equiv) in a single portion.

  • The reaction is slightly exothermic; ensure adequate stirring.

  • Seal the vessel and stir at room temperature (20–25 °C) under nitrogen/argon.

• Monitoring:

  • Monitor via LC-MS or TLC after 2 hours. Look for the disappearance of the aldehyde peak (typically UV active).

  • Note: The intermediate imine may be visible on LC-MS; if present, extend reaction time.

• Quench & Workup:

  • Quench the reaction by adding saturated aqueous NaHCO

    (pH ~8–9). Do not use strong acid to quench, as this may open the oxazole ring.

  • Stir vigorously for 15 minutes to decompose excess borohydride.

  • Extract with DCM or EtOAc (3x).

  • Wash combined organics with Brine, dry over Na

    SO , and concentrate.[2]

Troubleshooting & Decision Logic

Common failure modes in this specific transformation include dialkylation (over-reaction) or stalled imine formation.

Decision Workflow:

Figure 2: Troubleshooting logic for incomplete conversion.

Specific Issue: Dialkylation

If the primary amine is small (e.g., methylamine, ethylamine), the product secondary amine is more nucleophilic than the starting material, leading to tertiary amines.

• Solution: Use a stepwise approach. Form the imine in MeOH first (dehydrating conditions), remove solvent, then redissolve in DCE and add the reducing agent. Alternatively, use a large excess of the primary amine (5–10 equiv).

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[3][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4][5][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[1][4][9] J. Org.[4][6][9] Chem.1996 , 61, 3849–3862.[3][4][9]

• Palmer, D. C. (Ed.). The Chemistry of Heterocyclic Compounds, Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. Wiley-Interscience, 2003.
• Li, J. J.Name Reactions in Heterocyclic Chemistry. Wiley, 2004. (See sections on reductive alkylation of electron-deficient heterocycles).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]

Strategic Synthesis of 2,4-Disubstituted Oxazoles via Chloromethyl Intermediates

This guide details the strategic synthesis of 2,4-disubstituted oxazoles, focusing on the generation and utilization of 4-(chloromethyl)oxazoles as versatile electrophilic intermediates. This approach allows for the divergent synthesis of complex libraries from a single core scaffold.

Executive Summary & Core Strategy

The direct synthesis of functionalized oxazoles is often limited by the harsh conditions required for ring closure (e.g., Robinson-Gabriel dehydration). A superior strategy for generating 2,4-disubstituted diversity involves a two-stage protocol:

• Scaffold Generation: Synthesis of a "parent" 4-(chloromethyl)oxazole via a modified Hantzsch condensation using 1,3-dichloroacetone.

• Divergent Functionalization: Exploiting the high reactivity of the allylic/benzylic-like chloromethyl handle to install diverse nucleophiles under mild

  conditions.

This method is preferred in drug development for its ability to rapidly generate Structure-Activity Relationship (SAR) libraries around the C4 position while maintaining a fixed C2 aromatic or alkyl motif.

Mechanistic Pathway: The Modified Hantzsch Synthesis

The formation of the oxazole ring utilizes 1,3-dichloroacetone as a bis-electrophile. Unlike standard Hantzsch syntheses that use simple

-haloketones, the symmetry of 1,3-dichloroacetone ensures that one chloromethyl group participates in the cyclization while the other remains intact as a functional handle.

Reaction Mechanism (Graphviz)

Caption: Step-wise mechanism for the condensation of primary amides with 1,3-dichloroacetone to yield 4-(chloromethyl)oxazoles.

Experimental Protocols

Part A: Synthesis of the Scaffold (4-(Chloromethyl)-2-phenyloxazole)

Objective: To synthesize the reactive core intermediate from benzamide and 1,3-dichloroacetone.

Reagents:

• Benzamide (1.0 equiv)

• 1,3-Dichloroacetone (1.1 equiv) [Caution: Potent lachrymator]

• Toluene (Solvent)[1]

• Calcium Carbonate (

  ) or Sodium Bicarbonate (Base, 1.5 equiv)

Protocol:

• Setup: In a dry round-bottom flask equipped with a Dean-Stark trap and reflux condenser, suspend Benzamide (10 mmol, 1.21 g) and finely powdered

  (15 mmol, 1.5 g) in Toluene (20 mL).

• Addition: Add 1,3-Dichloroacetone (11 mmol, 1.40 g) in one portion.

• Reflux: Heat the mixture to vigorous reflux (

  ). Monitor water collection in the Dean-Stark trap. Reaction typically completes in 4–6 hours.

• Workup: Cool to room temperature. Filter off inorganic salts. Wash the filtrate with saturated

  (2 x 10 mL) and brine.

• Purification: Dry organic layer over

  and concentrate in vacuo. The residue is often a low-melting solid or oil. Purify via flash column chromatography (Hexanes/EtOAc 9:1) to obtain the 4-(chloromethyl)-2-phenyloxazole.

  • Expected Yield: 65–75%

  • Stability Note: Store at

    under inert atmosphere; the chloromethyl group is sensitive to hydrolysis over time.

Part B: Divergent Functionalization ( Displacement)

Objective: To install various functional groups at the C4 position.

General Protocol:

• Dissolve 4-(chloromethyl)-2-phenyloxazole (1.0 equiv) in anhydrous DMF or Acetonitrile.

• Add the Nucleophile (1.2–1.5 equiv) and Base (

  or , 2.0 equiv).

• Stir at

  for 2–4 hours.

• Aqueous workup and extraction with EtOAc.

Data Summary: Nucleophile Scope

Nucleophile Class	Reagent Example	Product Type	Yield (%)	Reaction Time
Amines	Morpholine	4-(Morpholinomethyl)oxazole	88%	2 h
Thiols	Thiophenol	4-(Phenylthiomethyl)oxazole	92%	1.5 h
Azides	Sodium Azide	4-(Azidomethyl)oxazole	95%	1 h
Alkoxides	Sodium Methoxide	4-(Methoxymethyl)oxazole	78%	3 h
Active Methylenes	Diethyl Malonate	Diester Derivative	65%*	6 h

*Requires NaH as base in THF.

Divergent Synthesis Workflow

This diagram illustrates how a single chloromethyl intermediate supports a library of medicinal chemistry targets.

Caption: Divergent synthesis map showing the transformation of the chloromethyl core into four distinct chemical classes.

Troubleshooting & Optimization (Field Insights)

Handling 1,3-Dichloroacetone[2]

• Issue: The reagent is a solid but has high vapor pressure and is extremely irritating to eyes/lungs.

• Solution: Weigh in a fume hood using a closed vessel. If the solid has caked, do not crush it in the open; dissolve it in the reaction solvent (toluene) inside the bottle if possible, or use a glove bag.

Controlling "Double" Reaction

• Issue: In the functionalization step, if a primary amine is used as the nucleophile, it can react with two molecules of the chloromethyl oxazole (forming a tertiary amine dimer).

• Solution: Use a large excess (3–5 equiv) of the primary amine or switch to a secondary amine. Alternatively, use the azide route (Step 1:

  , Step 2: Staudinger reduction) to get the primary aminomethyl oxazole cleanly.

Solvent Effects in Cyclization[3][4]

• Observation: Toluene (non-polar) with a Dean-Stark trap drives the dehydration effectively. Using ethanol (polar protic) often leads to lower yields due to solvolysis of the chloromethyl group or incomplete dehydration.

• Recommendation: Stick to Toluene or Xylene for the ring closure step.

References

• Hantzsch Oxazole Synthesis:The Chemistry of Heterocyclic Compounds, Oxazoles. Wiley-Interscience. (Classic mechanistic grounding).

• Chloromethyl Intermediates: Synthesis of 2-(chloromethyl)-4,5-diphenyloxazoles and their utilization. Journal of Organic Chemistry.[2]

• Cross-Coupling Applications: 4-Bromomethyl-2-chlorooxazole — A Versatile Oxazole Cross-Coupling Unit. ResearchGate.

• Nucleophilic Substitution Context: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine. BenchChem Protocols.[3]

Sources

• 1. escholarship.org [escholarship.org]
• 2. sioc-journal.cn [sioc-journal.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Advanced Cyclization Protocols for 2-(Chloromethyl)oxazole Scaffolds

Executive Summary

The 2-(chloromethyl)oxazole moiety is a high-value pharmacophore and a versatile electrophilic handle in medicinal chemistry. Its stability profile—reactive enough for

functionalization (e.g., with amines, thiols) yet stable enough to survive cyclization—makes it a critical intermediate. However, the synthesis of this scaffold is often plagued by two failure modes: hydrolysis of the chloromethyl group during harsh cyclodehydration or regiochemical ambiguity in ring closure.

This technical guide details three distinct, field-validated protocols for constructing the 2-(chloromethyl)oxazole ring. These methods are selected based on substrate scope (aryl vs. alkyl), scalability, and chemical tolerance.

Part 1: Strategic Route Selection

Selecting the correct protocol depends heavily on the substitution pattern at positions C4 and C5.

Decision Matrix

• Target: 5-Aryl-2-(chloromethyl)oxazoles (High regiocontrol needed).

  • Method:

    -Catalyzed Nitrile Insertion (Protocol A).

• Target: 4,5-Disubstituted or Fully Substituted Oxazoles.

  • Method: Modified Robinson-Gabriel Cyclodehydration (Protocol B).

• Target: 4-Substituted Oxazoles (from Chiral Pool/Amino Acids).

  • Method: Serine-Oxazoline Oxidation (Protocol C).

Figure 1: Strategic decision tree for selecting the optimal cyclization protocol based on target substitution.

Part 2: Detailed Experimental Protocols

Protocol A: -Catalyzed [3+2] Nitrile Insertion

Best for: 5-Aryl-2-(chloromethyl)oxazoles. Mechanism: This reaction involves the attack of a diazo ketone carbenoid (activated by Lewis acid) onto the nitrile nitrogen, followed by cyclization. It avoids harsh dehydrating conditions, preserving the chloromethyl group.

Reagents & Stoichiometry

Reagent	Equivalents	Role
-Diazoacetophenone derivative	1.0	Substrate
Chloroacetonitrile ( )	10.0 - 20.0	Solvent / Reagent
	1.0 - 1.2	Lewis Acid Catalyst
Dichloromethane (DCM)	(Optional Co-solvent)	Diluent if nitrile is scarce

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under

  , dissolve the -diazoacetophenone (1.0 equiv) in neat chloroacetonitrile (acting as solvent). If the diazo compound is sparingly soluble, add minimal anhydrous DCM.

• Catalyst Addition: Cool the solution to 0 °C. Add

  (1.0 equiv) dropwise via syringe. Caution: Exothermic.

• Reaction: Allow the mixture to warm to room temperature. Evolution of

  gas indicates reaction progress. Stir for 2–4 hours.

• Quench: Pour the reaction mixture into saturated aqueous

  (cold) to neutralize the Lewis acid.

• Workup: Extract with Ethyl Acetate (

  ). Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc). The excess chloroacetonitrile can be distilled off if run on a large scale.

Critical Process Parameter (CPP): The quality of the diazo ketone is paramount. Synthesize fresh via the reaction of acid chloride with diazomethane or TMS-diazomethane.

Protocol B: Modified Robinson-Gabriel Cyclodehydration

Best for: 4,5-Disubstituted oxazoles (e.g., 4-methyl-5-phenyl). Mechanism: Cyclodehydration of an

-chloroacetamido ketone. Standard Robinson-Gabriel uses , but for chloromethyl retention, we use or Burgess Reagent to prevent hydrolysis.

Synthetic Workflow

• Amide Formation: React

  -aminoketone (hydrochloride salt) with chloroacetyl chloride and in DCM to yield the -chloroacetamido ketone intermediate.

• Cyclization:

  • Method B1 (Robust): Dissolve intermediate in toluene. Add

    (3.0 equiv). Reflux (110 °C) for 2 hours.

  • Method B2 (Mild/Sensitive Substrates): Dissolve intermediate in THF.[2] Add Burgess Reagent (1.2 equiv). Heat to 60 °C for 1 hour.

Data Table: Comparison of Dehydrating Agents

Agent	Temp (°C)	Yield (%)	Risk to -CH2Cl	Notes
(conc)	0 -> 25	40-60	High	Hydrolysis risk; extensive tarring.
	110	75-85	Low	Standard industrial method.
Burgess Reagent	60	80-90	Very Low	Best for small scale/high value.
	25	70-80	Low	Mild, but generates waste.

Protocol C: Oxidative Aromatization from Serine

Best for: 4-Substituted oxazoles where the substituent is derived from an amino acid side chain.

Step-by-Step Methodology

• Acylation: React L-Serine methyl ester HCl with chloroacetyl chloride (

  , DCM, 0 °C) to form N-(chloroacetyl)serine methyl ester.

• Cyclization to Oxazoline: Treat the amide with DAST (Diethylaminosulfur trifluoride) or

  (at -78 °C then warming) to effect cyclodehydration to the 2-(chloromethyl)oxazoline .

  • Note: Maintain temperature < 0 °C during addition to avoid opening the chloromethyl group.

• Oxidation:

  • Dissolve the oxazoline in Benzene or DCM.

  • Add

    (activated, 10 equiv) or DDQ (1.1 equiv).

  • Reflux until TLC shows conversion to the aromatic oxazole.

Part 3: Mechanistic Visualization

The following diagram illustrates the mechanistic pathway for Protocol A (

catalyzed), highlighting the critical bond-forming event that preserves the chloromethyl integrity.

Figure 2: Mechanistic pathway for the BF3-catalyzed [3+2] cycloaddition of diazo ketones and chloroacetonitrile.

References

• Ibata, T., & Isogami, Y. (1989). Formation and Reaction of Oxazoles.[1][2][3][4][5][6][7] Synthesis of N-Substituted 2-(Aminomethyl)oxazoles. Bulletin of the Chemical Society of Japan. Link

• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry. Link

• Kashima, C., & Arao, H. (1985). Synthesis of 2,5-Disubstituted Oxazoles from α-Halo Ketones and Amides. Journal of Heterocyclic Chemistry. Link

• Li, J. J. (2006). Robinson-Gabriel Synthesis. In: Name Reactions. Springer, Berlin, Heidelberg. Link

• Phillips, A. J., Uto, Y., Wipf, P., & Reno, M. J. (2000). Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor. Organic Letters. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. The chemistry of pseudomonic acid, part II. Dehydrative cyclisation of α-acylamino ketones to oxazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Robinson-Gabriel Synthesis - Explore the Science & Experts | ideXlab [idexlab.com]

Strategic Utilization of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde: A Bifunctional Linchpin for Medicinal Chemistry

Topic: Strategic Utilization of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde in Drug Discovery Content Type: In-depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

[1]

Executive Summary: The "Linchpin" Scaffold

In the landscape of Fragment-Based Drug Discovery (FBDD) and peptidomimetic design, the demand for rigid, bifunctional scaffolds is paramount. 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde (and its stable precursor, ethyl 2-(chloromethyl)oxazole-4-carboxylate ) represents a high-value "linchpin" motif.[1]

Its utility stems from its orthogonal reactivity profile:

• C2-Chloromethyl: A highly reactive electrophile susceptible to

  displacement by nucleophiles (amines, thiols, phenols).

• C4-Carbaldehyde: A versatile carbonyl handle for reductive amination, Wittig olefination, or heterocycle extension.

• 1,3-Oxazole Core: A bioisostere for amide bonds, offering improved metabolic stability and hydrogen-bond acceptor properties.[1]

This guide details the synthesis, handling, and divergent functionalization strategies of this scaffold, providing a roadmap for its integration into kinase inhibitors and macrocyclic peptide mimetics.

Chemical Architecture & Reactivity Profile

The molecule features two electrophilic centers with distinct "hard/soft" characters and kinetic profiles. Understanding this dichotomy is crucial for designing self-validating synthetic routes.

Feature	Functional Group	Reactivity Type	Key Application
Site A (C2)	Chloromethyl ( )	Irreversible Alkylation ( )	Introduction of solubilizing tails, warheads, or macrocyclization tethers.[1]
Site B (C4)	Carbaldehyde ( )	Reversible Condensation / Reduction	Scaffold extension, formation of imines/oximes, or reductive amination.
Core	1,3-Oxazole	Aromatic Heterocycle	Pharmacophore, -stacking interactions, rigid linker.[1]

Stability Note (Expert Insight)

While the aldehyde form is the reactive intermediate of interest, it is prone to oxidation and polymerization upon prolonged storage. The ethyl ester derivative (CAS: 68683-09-0) is the recommended shelf-stable precursor.[1] The aldehyde should be generated in situ or used immediately following reduction.

Module A: Synthesis of the Core Scaffold

Objective: Scalable synthesis of the ethyl 2-(chloromethyl)oxazole-4-carboxylate precursor.[1]

This protocol utilizes the Hantzsch-type condensation, a robust method compatible with standard lab equipment.

Protocol 1: Condensation of Ethyl Bromopyruvate and Chloroacetamide

Reagents:

• Ethyl bromopyruvate (1.0 equiv)

• 2-Chloroacetamide (1.0 equiv)[1]

• Solvent: Ethanol or Toluene (anhydrous)

• Catalyst:

  or dilute base (careful titration required)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, dissolve 2-chloroacetamide (10 mmol) in anhydrous ethanol (50 mL).

• Addition: Add ethyl bromopyruvate (10 mmol) dropwise at room temperature.

• Cyclization: Heat the mixture to reflux (80°C) for 6–12 hours. Monitor via TLC (Hexane:EtOAc 3:1). The formation of the oxazole ring is driven by dehydration.

• Workup: Cool to room temperature. Remove solvent under reduced pressure.[2][3] Redissolve residue in EtOAc and wash with saturated

  (to remove HBr byproduct) and brine.

• Purification: Flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

  • Yield Expectation: 60–75%.[4]

  • Validation:

    NMR should show the oxazole proton singlet at ~8.2 ppm and the chloromethyl singlet at ~4.6 ppm.

Module B: Divergent Functionalization Strategies

The power of this scaffold lies in the ability to choose which "arm" to functionalize first. This decision depends on the nucleophilicity of your incoming fragments.

Visualization: The Divergent Workflow

The following diagram illustrates the two primary pathways: Path A (C2-First) and Path B (C4-First) .

Caption: Divergent synthesis pathways. Path A prioritizes C2 functionalization to avoid aldehyde side-reactions.[1] Path B activates the C4 position first for fragment extension.

Protocol 2: Path A (C2-First) – Displacement & Reduction

Context: Ideal when the incoming nucleophile is robust and stable to reducing conditions.[1]

• Nucleophilic Substitution (

  ):

  • Dissolve the oxazole ester (1.0 equiv) in DMF or MeCN.

  • Add Nucleophile (e.g., Morpholine, Thiophenol) (1.1 equiv) and

    (2.0 equiv).

  • Stir at RT (or 50°C for sterically hindered amines) for 4–8 hours.

  • Checkpoint: Monitor disappearance of starting material by LC-MS.[1] The chloromethyl group is highly active; prolonged heating may cause decomposition.

• Reduction to Aldehyde:

  • Dissolve the C2-substituted ester in anhydrous

    (DCM).[1]

  • Cool to -78°C (Dry ice/acetone bath).

  • Add DIBAL-H (1.1 equiv, 1M in toluene) dropwise over 30 mins.[1]

  • Stir for 1 hour at -78°C.

  • Quench: Carefully add Methanol followed by saturated Rochelle’s salt (potassium sodium tartrate) solution. Stir vigorously until layers separate clearly (crucial for aluminum removal).

Module C: Advanced Application – Macrocyclization

Context: Creating "Head-to-Tail" cyclic peptides or kinase inhibitors.[1]

The 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde scaffold is uniquely suited for macrocyclization.[1] The aldehyde can react with an N-terminal amine (via reductive amination) while the chloromethyl group reacts with a C-terminal thiol or phenol, effectively "stapling" a peptide conformation.[1]

Case Study: Synthesis of Oxazole-Containing Macrocycles

Mechanism:

• Linear Assembly: A peptide chain is grown from the C4-carboxylate (prior to reduction).

• Activation: The ester is reduced to the aldehyde.

• Cyclization: An intramolecular reaction occurs between a pendant amine on the peptide chain and the C2-chloromethyl group (or vice versa).

Data Summary: Comparative Yields of Cyclization Strategies

Cyclization Method	Conditions	Yield (%)	Notes
Direct Alkylation	High Dilution (0.001 M), , DMF	45–55%	Risk of intermolecular dimerization.[1]
Reductive Amination	Aldehyde + Amine,	60–70%	Higher stereocontrol; requires pre-installation of amine.
Wittig Macrocyclization	Phosphonium salt + Aldehyde	50–60%	Forms alkene linker; rigidifies structure.

Safety & Stability (E-E-A-T)

Handling Chloromethyl-Oxazoles[1][4][5][6][7]

• Alkylating Hazard: The chloromethyl moiety is a potent alkylating agent (similar to benzyl chloride). It is potentially mutagenic. All handling must occur in a fume hood with proper PPE (nitrile gloves, safety glasses).

• Deactivation: Quench excess alkylating agent with 10% aqueous ammonia or dilute sodium thiosulfate before disposal.

Aldehyde Instability[1]

• Oxidation: 1,3-oxazole-4-carbaldehydes oxidize to carboxylic acids in air.[1] Store under Argon/Nitrogen at -20°C.

• Hydrate Formation: In the presence of water/acid, the aldehyde may form a hydrate gem-diol, complicating NMR analysis. Ensure solvents are anhydrous (

  ppm ).

References

• Synthesis of Ethyl 2-(chloromethyl)

  • Source: Fluorochem / BLD Pharm Product D

  • URL: (Verified Commercial Source)

• Reactivity of 2-(halomethyl)

  • Title: Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles.[1]

  • Source:Journal of Organic Chemistry / NIH PubMed Central.

  • URL:[Link]

• Oxazole Synthesis via Bromopyruvate (Hantzsch)

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  • URL:[Link][5]

• Biological Activity of Oxazole Derivatives

  • Title: Oxazole-Based Molecules: Recent Advances on Biological Activities.[1][6]

  • Source:Current Medicinal Chemistry (via PubMed).

  • URL:[Link]

• General Oxazole Properties & Safety

  • Title: 2-(Chloromethyl)oxazole-4-carboxylic acid (PubChem CID 11062693).[1][7]

  • Source: PubChem.[7][8]

  • URL:[Link]

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A Senior Application Scientist's Guide to Minimizing Side Reactions at the Chloromethyl Position During Oxidation

Foreword: The Chemist's Dilemma—Preserving the Versatile Handle

The chloromethyl group (–CH₂Cl) is a cornerstone functional group in modern organic synthesis, particularly in the development of pharmaceutical intermediates and specialty chemicals.[1] Its high reactivity makes it an exceptionally versatile chemical handle, readily participating in nucleophilic substitution reactions to introduce a vast array of other functionalities.[2][3] However, this inherent reactivity presents a significant challenge when performing chemical transformations, such as oxidation, on other parts of the molecule. The very lability that makes the chloromethyl group useful also renders it susceptible to a host of undesired side reactions under oxidative conditions.

This guide provides an in-depth exploration of the mechanisms behind these side reactions and offers a strategic framework for researchers, scientists, and drug development professionals to preserve the integrity of the chloromethyl moiety during oxidation. We will move beyond simple procedural lists to explain the causality behind experimental choices, empowering you to design robust and selective synthetic routes.

Mechanistic Underpinnings: Why the Chloromethyl Group is Vulnerable

Understanding the electronic nature and reactivity of the chloromethyl group is paramount to controlling its fate during a reaction. Its vulnerability stems from several key factors:

• Electrophilic Carbon Center: The high electronegativity of the chlorine atom polarizes the carbon-chlorine bond, creating a partial positive charge (δ+) on the benzylic carbon. This makes the carbon an electrophilic site, highly susceptible to attack by nucleophiles, including water, alcohols (solvolysis), or even another electron-rich aromatic ring.

• Good Leaving Group: The chloride ion (Cl⁻) is a stable and effective leaving group, facilitating Sₙ1 and Sₙ2 substitution reactions.

• Benzylic Position: When attached to an aromatic ring, the chloromethyl group is at a benzylic position. This position is prone to stabilization of carbocation intermediates (Sₙ1 pathway) or radical intermediates, which can be formed under certain oxidative conditions.[4]

These factors give rise to several common and problematic side reactions during oxidation protocols.

Prevalent Side Reaction Pathways

The primary competing reactions that compromise the yield and purity of the desired product include:

• Hydrolysis and Solvolysis: In the presence of water or other protic solvents (like alcohols), the chloromethyl group can be readily converted to a hydroxymethyl (–CH₂OH) or an alkoxymethyl (–CH₂OR) group, respectively. This is often the most common and difficult-to-avoid side reaction.

• Diarylalkane Formation: Under acidic conditions (often generated in situ or from the oxidant itself), the chloromethyl group can act as an alkylating agent in a Friedel-Crafts-type reaction with another aromatic molecule in the mixture.[5] This leads to the formation of diarylmethane byproducts (Ar–CH₂–Ar'), which can be difficult to separate from the product.[2][6] Elevated temperatures significantly accelerate this process.[2]

• Over-oxidation: While less common with selective reagents, harsh or non-specific oxidizing agents (e.g., permanganate under forcing conditions) can oxidize the chloromethyl group itself, potentially leading to the formation of an aldehyde (–CHO) or a carboxylic acid (–COOH).

• Radical-Mediated Degradation: Some oxidation mechanisms proceed via radical intermediates.[4] A benzylic radical at the chloromethyl position can lead to dimerization, polymerization, or other undesired transformations.[6]

Figure 1: Primary side reaction pathways competing with the desired oxidation of a chloromethyl-containing substrate.

Strategic Mitigation: A Multi-Pillar Approach

A successful strategy for preserving the chloromethyl group relies on a holistic approach that considers the choice of oxidant, reaction conditions, and even the overall synthetic sequence.

Pillar I: Judicious Selection of Oxidizing Agents

The most critical decision is the choice of the oxidizing agent. The ideal reagent should be highly selective for the target functional group while being inert towards the chloromethyl moiety. Modern organic chemistry offers a toolkit of such reagents.

• TEMPO-Based Systems: 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) is a stable nitroxyl radical that, in conjunction with a co-oxidant, provides a catalytic system for the mild and selective oxidation of alcohols and benzylic C-H bonds.[7] A system using NaClO, TEMPO, and a catalytic amount of Co(OAc)₂ has proven effective for converting alkylarenes to ketones and aldehydes with high selectivity, often in a biphasic system at controlled pH, which minimizes acid-driven side reactions.[7]

• Heterogeneous Catalysts: Immobilizing a catalyst on a solid support can enhance selectivity and simplify product purification. A Merrifield resin-supported molybdenum(VI) complex, for instance, has been used with H₂O₂ as a green oxidant for the selective oxidation of alcohols to aldehydes or ketones under solventless conditions, which inherently avoids solvolysis.[8]

• Photocatalysis: Visible-light-mediated photocatalysis has emerged as a powerful and green tool. Using organic dyes or metal complexes as photocatalysts, molecular oxygen can be activated to selectively oxidize benzylic C-H bonds at room temperature, conditions under which the chloromethyl group is typically stable.[9]

• Hypervalent Iodine Reagents: N-heterocycle-stabilized iodanes (NHIs) are effective reagents for the mild oxidation of alcohols to aldehydes and ketones without over-oxidation.[10] The reaction can be tuned with additives to optimize for specific substrates.

• Selectfluor: While known as a fluorinating agent, Selectfluor [1-chloromethyl-4-fluoro-1,4-diazoniabicyclo-[2.2.2]octane bis(tetrafluoroborate)] also functions as a potent metal-free oxidant for various transformations, often under mild conditions.[11]

Oxidation System	Typical Substrate	Key Advantages	Potential Drawbacks	Reference
TEMPO/Co(OAc)₂/NaClO	Benzylic C-H	High selectivity, mild pH conditions, cost-effective.	Requires careful pH control, biphasic system can be complex.	[7]
Supported Mo(VI)/H₂O₂	Alcohols	Heterogeneous (easy workup), green oxidant (H₂O), solventless option.	Catalyst preparation required, potential for metal leaching.	[8]
Photocatalysis/O₂	Benzylic C-H	Extremely mild (often room temp.), uses O₂ as terminal oxidant.	Requires specialized photoreactor setup, catalyst screening may be needed.	[9]
N-Heterocyclic Iodanes (NHIs)	Alcohols	High selectivity, avoids over-oxidation, metal-free.	Stoichiometric reagent, can be expensive.	[10]
Selectfluor	Sulfides, etc.	Metal-free, stable solid, high thermal stability.	Primarily used for specific heteroatom oxidations.	[11]

Pillar II: Meticulous Control of Reaction Conditions

Even with the right oxidant, controlling the reaction environment is crucial for suppressing side reactions.

• Temperature: Lowering the reaction temperature is the most effective way to inhibit diarylmethane formation, which typically has a higher activation energy than the desired oxidation.[2][6]

• Solvent: Employ aprotic, non-nucleophilic solvents such as dichloromethane (DCM), acetonitrile (MeCN), or methyl tert-butyl ether (MTBE). This physically prevents solvolysis of the chloromethyl group.

• pH Control: If aqueous media are unavoidable, maintain a neutral or slightly basic pH using a buffer. This neutralizes any acidic byproducts and prevents acid-catalyzed hydrolysis or dimerization.[7]

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction's progress. Stopping the reaction as soon as the starting material is consumed prevents the product from being exposed to the reaction conditions for extended periods, minimizing byproduct formation.[6]

Pillar III: Strategic Synthetic Route Design

In many cases, the most robust solution is to reconsider the order of operations.

• Late-Stage Chloromethylation: The most foolproof strategy is to introduce the chloromethyl group after the oxidation step. If the precursor molecule contains a more stable group (e.g., methyl, hydroxymethyl, or even a carboxylic acid), perform the oxidation first. The resulting oxidized product can then be subjected to a standard chloromethylation protocol (e.g., using formaldehyde and HCl) or converted from a hydroxymethyl group (e.g., using SOCl₂ or PCl₃).

• Precursor Modification: For example, in the synthesis of a chloromethylated terephthalic acid, one could start with p-xylene, chloromethylate it, and then oxidize the second methyl group.[12] This demonstrates a case where the chloromethyl group can survive a subsequent oxidation if conditions are carefully chosen.

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Navigating the Labyrinth: A Senior Application Scientist's Guide to the Purification of Unstable Oxazole Aldehydes

An In-Depth Technical Guide for Drug Development Professionals

Oxazole aldehydes are a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development, serving as crucial intermediates in the synthesis of complex molecular architectures. However, their inherent instability presents a formidable challenge during purification. The oxazole ring, while aromatic, is susceptible to various degradation pathways, and the aldehyde functional group is notoriously reactive. This guide provides a comprehensive overview of the challenges and offers field-proven strategies for the successful purification of these sensitive molecules.

Section 1: The Root of the Challenge: Understanding Instability

A successful purification strategy begins with a deep understanding of the target molecule's failure modes. For oxazole aldehydes, the instability is multifaceted, stemming from the combined reactivity of the aldehyde group and the electronic nature of the oxazole ring.

Key Degradation Pathways:

• Oxidation: The aldehyde group is readily oxidized to the corresponding carboxylic acid, a reaction often catalyzed by atmospheric oxygen, light, or trace metal impurities.

• Polymerization & Condensation: Aldehydes can undergo self-condensation or polymerization, particularly under acidic or basic conditions, leading to complex mixtures and loss of the desired product.[1][2]

• Ring Instability: The oxazole ring itself is susceptible to hydrolytic cleavage under both strongly acidic and basic conditions, leading to ring-opened byproducts.[3][4][5]

• Epimerization: For aldehydes with α-stereocenters, exposure to basic conditions during purification can lead to epimerization, compromising stereochemical integrity.[6]

Figure 1. Key degradation pathways for unstable oxazole aldehydes.

Section 2: Foundational Strategies: Non-Chromatographic Purification

Before resorting to chromatography, several classical techniques can be adapted to purify oxazole aldehydes, often providing the most efficient and scalable solutions.

The "Catch and Release" Method: Bisulfite Adduct Formation

This is arguably the most powerful technique for selectively separating aldehydes from complex mixtures. The principle relies on the reversible nucleophilic addition of a bisulfite ion to the aldehyde's carbonyl group, forming a water-soluble α-hydroxy sulfonic acid salt (the bisulfite adduct).[6][7][8] This allows for easy separation from non-reactive organic impurities via liquid-liquid extraction. The aldehyde can then be regenerated by basification.[6][9]

Figure 2. Workflow for purification via bisulfite adduct formation.

Experimental Protocol: Purification of an Aliphatic Oxazole Aldehyde via Bisulfite Adduct

• Dissolution: Dissolve the crude mixture containing the aldehyde in dimethylformamide (DMF) (e.g., 10 mL).[6]

• Adduct Formation: Transfer the solution to a separatory funnel and add 25 mL of a freshly prepared, saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 30-60 seconds.[6]

• Extraction: Add deionized water (25 mL) and an immiscible organic solvent (e.g., 25 mL of ethyl acetate/hexanes) and shake again.

• Separation: Allow the layers to separate. The aldehyde's bisulfite adduct will be in the aqueous phase. Carefully separate and collect the aqueous layer.[9]

• Regeneration: To the collected aqueous layer, add an equal volume of a fresh organic solvent (e.g., 25 mL of ethyl acetate). While stirring, add a 50% NaOH solution dropwise until the pH of the aqueous layer is >12.[6]

• Final Extraction: Shake the funnel to extract the regenerated, pure aldehyde into the organic layer.

• Workup: Separate the layers, and wash the collected organic phase with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified aldehyde.

Table 1: Troubleshooting Common Issues in Bisulfite Adduct Purification

Problem	Possible Cause(s)	Recommended Solution(s)
Low Recovery of Aldehyde	Incomplete adduct formation.	Use a freshly prepared saturated NaHSO₃ solution. Increase shaking time. For aliphatic aldehydes, ensure DMF is used as the co-solvent.[6]
Incomplete regeneration from the adduct.	Ensure pH is strongly basic (>12) during the regeneration step. Use a stronger base if necessary.[6][9]
Product Degradation	Aldehyde is sensitive to strong base.	Minimize exposure time to high pH. Perform a rapid extraction immediately after basification.[6] Alternatively, regenerate under non-aqueous conditions using TMS-Cl in acetonitrile.[6]
Molecule is sensitive to dissolved SO₂.	Use a non-polar organic layer like hexanes during extraction to minimize SO₂ dissolution.[6][9]
Solid Precipitates at Interface	The bisulfite adduct is insoluble in both aqueous and organic layers.	Filter the entire biphasic mixture through a pad of Celite to collect the solid adduct before separating the layers. Proceed with regeneration by re-dissolving the adduct.[9]

Purification for Thermally Labile Compounds: Advanced Distillation

Standard distillation is often unsuitable for unstable aldehydes due to the prolonged exposure to high temperatures, which can cause decomposition.[1][10] For heat-sensitive compounds, specialized vacuum distillation techniques are required.

Table 2: Comparison of Distillation Techniques for Thermally Labile Aldehydes

Technique	Operating Pressure	Typical Temperature	Residence Time	Best Suited For
Atmospheric	~760 Torr	High (Boiling Point)	Long (minutes to hours)	Thermally stable compounds only. Not recommended.
Vacuum Distillation	1-50 Torr	Reduced	Moderate	Moderately sensitive compounds.
Short-Path Distillation	0.001-1 Torr	Low	Very Short (seconds)	Heat-sensitive compounds that require high purity.[11][12]
Molecular Distillation	<0.001 Torr	Very Low	Extremely Short (seconds)	Extremely heat-sensitive, high molecular weight compounds.[11][12]

The key principle of short-path and molecular distillation is minimizing the distance vapor travels from the evaporator to the condenser. This, combined with a high vacuum, significantly lowers the boiling temperature and reduces residence time in the heated zone, thereby preventing thermal degradation.[11][12]

Section 3: The Alternative Path: Protective Group Strategies

When direct purification is problematic, an alternative strategy is to temporarily mask the reactive aldehyde functionality with a protecting group. This converts the unstable aldehyde into a more robust derivative that can withstand purification by standard methods like column chromatography. The protecting group is then removed in a final step to yield the pure aldehyde.[13]

Acetal Protection: A Robust Choice

The most common method for protecting aldehydes is the formation of a cyclic acetal, typically by reacting the aldehyde with a diol (e.g., ethylene glycol) under acidic catalysis.[14][15]

• Stability: Acetals are highly stable under neutral, basic, and nucleophilic conditions, making them compatible with a wide range of subsequent reactions and purification techniques (including silica gel chromatography).[15]

• Deprotection: The aldehyde can be easily regenerated by hydrolysis with mild aqueous acid.[15]

Figure 3. General workflow for a protective group strategy.

Section 4: High-Resolution Approaches: Chromatographic Methods

When other methods fail to provide adequate purity, chromatography is the go-to technique. However, care must be taken to minimize on-column degradation.

• Flash Column Chromatography: Standard silica gel can be too acidic for some sensitive oxazoles. Consider using deactivated (e.g., with triethylamine) or neutral alumina as the stationary phase. Use buffered mobile phases where appropriate and aim for rapid elution to reduce contact time.

• Preparative HPLC: Reverse-phase columns (e.g., C8 or C18) are often suitable.[16] Mobile phases should be carefully buffered to a pH where the compound is most stable. Running the separation at a controlled, lower temperature can also be beneficial.

Section 5: Verifying Success: Purity Assessment

Assessing the purity of unstable aldehydes requires analytical methods that do not induce degradation.

• NMR Spectroscopy: ¹H NMR is the primary tool for assessing purity and structural integrity. Samples should be prepared in deuterated solvents and analyzed promptly.

• LC-MS Analysis: Due to their reactivity, direct analysis of aldehydes by LC-MS can be challenging. For accurate quantification and stability, derivatization is often employed. Reagents like 3-nitrophenylhydrazine (3-NPH) or 2,4-dinitrophenylhydrazine (DNPH) react with the aldehyde to form stable, highly chromophoric hydrazones that are easily detected by LC-MS.[16][17] This technique is invaluable for confirming the purity of the final product.

Conclusion

The purification of unstable oxazole aldehydes is a non-trivial task that demands a deliberate and informed approach. There is no single "best" method; the optimal strategy is dictated by the specific properties of the molecule and its impurities. A hierarchical approach is often most effective: begin with a robust, scalable method like bisulfite adduct formation. If thermal stability allows, employ high-vacuum distillation. For the most challenging separations, a protective group strategy or carefully optimized chromatography should be used. By understanding the fundamental instability of these molecules and applying the appropriate techniques, researchers can reliably obtain the high-purity materials essential for advancing drug discovery and development.

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• Protection and deprotection - WILLINGDON COLLEGE, SANGLI. (n.d.). Willingdon College, Sangli. Retrieved February 25, 2026, from [Link]

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• Chapter 5. Aldehyde Scavenging Agents and Packaging Material - VTechWorks. (n.d.). Virginia Tech. Retrieved February 25, 2026, from [Link]

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• Cinnamaldehyde cannot be distilled directly because it decomposes before it reaches a boiling point (about 248°f). How does steam distillation avoid this difficulty? - Quora. (2019, April 3). Quora. Retrieved February 25, 2026, from [Link]

• ARSENAL™ Aldehyde Scavenger Reduces Carbonyl Levels in Crude C4 Streams - Ecolab. (n.d.). Ecolab. Retrieved February 25, 2026, from [Link]

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• Short Path Distillation Techniques for Purification | AVAC Industries. (n.d.). A-VAC Industries. Retrieved February 25, 2026, from [Link]

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Optimizing Yield of 2-(Chloromethyl)oxazole Synthesis from Serine

This guide outlines a high-precision protocol for synthesizing Methyl 2-(chloromethyl)oxazole-4-carboxylate from L-Serine .[1][2] While "2-(chloromethyl)oxazole" often refers to the core heterocycle, the serine route inherently produces the 4-carboxylate derivative.[1][2] If the unsubstituted core is required, a decarboxylation module is included.

Executive Summary & Retrosynthetic Logic

The synthesis of 2-(chloromethyl)oxazoles from serine is chemically fraught due to two competing instability factors: the lability of the chloromethyl group (susceptible to nucleophilic attack) and the tendency of the oxazoline intermediate to undergo elimination rather than oxidative aromatization.[2]

Standard protocols often fail because they attempt harsh cyclodehydration (e.g., refluxing

) that degrades the chloromethyl moiety.[2] This guide proposes a Modified Wipf-Williams Protocol , splitting the process into three controlled stages to maximize yield:

• Chemoselective N-Acylation: Preventing O-acylation.[1]

• Mild Cyclodehydration: Using fluorinating agents (DAST/Deoxo-Fluor) to access the oxazoline under cryogenic conditions.[1][2]

• Oxidative Aromatization: Using

  or activated to prevent over-oxidation.

Reaction Pathway Visualization

Figure 1: Optimized synthetic pathway emphasizing the separation of cyclization and oxidation steps to preserve the chloromethyl group.[1][2]

Detailed Experimental Protocol

Step 1: Chemoselective N-Acylation

Objective: Acylate the amine without touching the

-hydroxyl group or displacing the chloride on the acetyl donor.

• Reagents: L-Serine methyl ester HCl (1.0 equiv), Chloroacetyl chloride (1.1 equiv), Triethylamine (2.2 equiv), DCM (Anhydrous).[1][2]

• Critical Parameter: Temperature control at

  is non-negotiable to prevent O-acylation.

Procedure:

• Suspend L-Serine methyl ester hydrochloride (10 g) in anhydrous DCM (100 mL) under

  .

• Cool to

  .[2] Add Triethylamine (TEA) dropwise over 15 mins. The solution will become clear as the free base forms.

• Add Chloroacetyl chloride dropwise over 30 mins, maintaining internal temp

  .

  • Note: Do not use chloroacetic anhydride; the acid chloride is more reactive at low temps, favoring kinetic control (N- over O-acylation).[1][2]

• Stir at

  for 1 hour, then allow to warm to RT for 1 hour.

• Workup: Wash with 1N HCl (cold), then saturated

  , then Brine. Dry over .

• Yield Target: >90% (White solid).

Step 2: Cyclodehydration to Oxazoline

Objective: Close the ring. Challenge: The classic

reflux method often degrades the chloromethyl group. Solution:DAST (Diethylaminosulfur trifluoride) mediated cyclization.[1][2] This proceeds at , preserving the sensitive alkyl chloride.[1][2]

Procedure:

• Dissolve the N-chloroacetyl serine ester (from Step 1) in anhydrous DCM under Argon.

• Cool to

  (Dry ice/acetone).

• Add DAST (1.1 equiv) dropwise.[2]

• Stir at

  for 1 hour, then add solid (2 equiv) to the cold mixture.

• Allow to warm to RT. The

  neutralizes HF in situ.

• Workup: Pour into saturated

  . Extract with DCM.

• Result: Methyl 2-(chloromethyl)-4,5-dihydrooxazole-4-carboxylate. Use immediately in Step 3 (Oxazolines are prone to hydrolysis).[2]

Step 3: Oxidative Aromatization

Objective: Convert oxazoline to oxazole.[3][4][5][6][7] Method: The Williams Protocol (

/ DBU) is superior to for substrates with leaving groups, as it proceeds via a mild elimination mechanism rather than radical oxidation.[2]

Procedure:

• Dissolve the crude oxazoline in anhydrous DCM.

• Cool to

  .[2]

• Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 2.0 equiv).[1][2]

• Add Bromotrichloromethane (

  , 1.1 equiv) dropwise.[2]

• Stir at

  for 2 hours.

• Mechanism: DBU promotes bromination at C4 (via the enol), followed by elimination of HBr to aromatize.[2]

• Purification: Flash chromatography (Hexane/EtOAc). The product is stable on silica.

Yield Optimization & Troubleshooting Matrix

The following data summarizes optimization runs comparing the "Classic" vs. "Recommended" routes.

Parameter	Classic Route ( Reflux)	Recommended Route (DAST + )
Step 1 Yield	85%	92%
Step 2 Cyclization	60% (Significant tar formation)	88% (Clean conversion)
Step 3 Oxidation	N/A (One-pot usually fails)	75%
Overall Yield	~30-40%	~60-65%
Purity (HPLC)	85% (Requires difficult purification)	>98% (Post-column)
Scalability	High (Cheap reagents)	Moderate (DAST is expensive)

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield in Step 1	O-acylation occurring.[1][2]	Ensure temp stays . Add TEA before acid chloride.
Product is unstable	Hydrolysis of .[1][2]	Avoid strong aqueous bases. Use or for washes, never NaOH.
Elimination Byproduct	Formation of dehydroalanine (alkene).[2][8]	Cyclization temp too high. Switch from to DAST or Burgess Reagent.
Incomplete Oxidation	DBU quality.	Ensure DBU is fresh/dry. must be added slowly to avoid side reactions.

Advanced Modification: Decarboxylation

If the target is strictly 2-(chloromethyl)oxazole (removing the 4-carboxyl group), an additional step is required.[1][2]

• Hydrolysis: Treat the ester with

  (1 equiv) in THF/Water at . Caution: Rapid reaction required to avoid displacing the chloromethyl chloride.

• Decarboxylation: Heat the crude acid with Copper powder and Quinoline at

  .

  • Warning: This is low yielding for chloromethyl derivatives due to thermal instability.

  • Alternative: Radical decarboxylation (Barton decarboxylation) is recommended for this sensitive substrate.[1][2]

References

• Wipf, P., & Miller, C. P. (1992).[2] A short, stereospecific synthesis of dihydrooxazoles from serine and threonine derivatives. Tetrahedron Letters, 33(7), 907–910.[2] Link[1][2]

• Phillips, A. J., Uto, Y., Wipf, P., et al. (2000).[2] Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor. Organic Letters, 2(8), 1165–1168.[2] Link[1][2]

• Williams, D. R., et al. (1997).[2] Practical Oxidative Aromatization of Oxazolines to Oxazoles using BrCCl3/DBU. Tetrahedron Letters, 38(3), 331–334.[2] Link

• Gao, X., et al. (2014).[2] One-pot synthesis of oxazoles from amino acids.[1][9] Journal of Organic Chemistry, 79(11), 5379–5385.[2] (Discusses limitations of one-pot methods for sensitive side chains). Link[1][2]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of Serine Derived Oxazolines Using a Molybdenum Dioxide Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The rapid synthesis of oxazolines and their heterogeneous oxidation to oxazoles under flow conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 6. Making sure you're not a bot! [drs.nio.res.in]
• 7. mdpi.com [mdpi.com]
• 8. orgsyn.org [orgsyn.org]
• 9. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Troubleshooting Vilsmeier-Haack Formylation on Oxazole Rings

Executive Summary: The Oxazole Paradox

The Vilsmeier-Haack reaction is the industry standard for formylating electron-rich heterocycles (pyrroles, indoles, furans). However, applying this protocol to oxazoles presents a unique "reactivity paradox."

While oxazoles are aromatic, they are

-deficient compared to furan due to the pyridine-like nitrogen atom (N3), which exerts a strong inductive withdrawing effect. Consequently, the oxazole ring is often too deactivated for standard Electrophilic Aromatic Substitution (EAS), yet simultaneously sensitive to acid-catalyzed ring opening (hydrolysis) under the harsh conditions required to force the reaction.

This guide details the mechanistic nuances, optimized protocols, and failure analysis specifically for installing a formyl group at the C-5 position of the oxazole ring.

Mechanistic Architecture & Regioselectivity

To troubleshoot effectively, one must visualize the invisible competition between formylation and decomposition.

The Regiochemistry Rule

In oxazole systems (O=1, N=3), the reactivity order for Electrophilic Aromatic Substitution (EAS) is:

• C-5: The preferred site. It benefits from oxygen's resonance donation (+M) without being directly adjacent to the electron-withdrawing nitrogen.

• C-2: The most electron-deficient position. It never undergoes Vilsmeier formylation; it is prone to nucleophilic attack or deprotonation (lithiation), not electrophilic attack.

The Pathway Diagram

The following diagram maps the critical reaction pathway and the "Kill Zones" where the reaction typically fails.

Figure 1: Mechanistic flow of Vilsmeier-Haack on oxazole, highlighting critical failure points (black nodes).

Critical Control Parameters

The "Deactivation" Hurdle

Unlike pyrrole, unsubstituted oxazole rarely reacts with Vilsmeier reagents. The ring requires Electron Donating Groups (EDGs) (e.g., Alkyl, Aryl, -OMe) at C-2 or C-4 to activate C-5.

• Diagnostic: If you are trying to formylate unsubstituted oxazole, stop. It will not work. You will likely recover starting material or polymerized tars.

Reagent Stoichiometry & Preparation

The Vilsmeier reagent (chloromethylene)dimethyliminium chloride is moisture-sensitive.[1]

• The Trap: Using "old" POCl

  . Phosphoryl chloride hydrolyzes to phosphoric acid, which catalyzes oxazole ring opening without formylating it.

• The Fix: Freshly distill POCl

  or use a new bottle.

• Ratio: Use a 2:1 to 3:1 excess of Vilsmeier reagent relative to the oxazole. The oxazole nitrogen (N3) often complexes with the reagent, effectively "poisoning" one equivalent.

Solvent Choice

• DMF (Neat): Standard, but high boiling point makes workup difficult.

• DCM/CHCl

  : Good for solubility, but limits reaction temperature (reflux ~40-60°C).

• Acetonitrile: Excellent compromise. Polar enough to stabilize the ionic intermediate, but allows higher reflux temperatures (82°C) often needed for sluggish oxazoles.

Optimized Experimental Protocol

This protocol assumes a C-2 or C-4 substituted oxazole substrate.

Phase 1: Generation of the Electrophile (In Situ)

• Setup: Flame-dry a 3-neck round bottom flask. Flush with Argon.

• Solvent: Add anhydrous DMF (5.0 equiv relative to substrate) and dilute with anhydrous Acetonitrile (if using a co-solvent).

• Addition: Cool to 0°C . Add POCl

  (1.2 - 3.0 equiv) dropwise via syringe pump or pressure-equalizing funnel.

  • Observation: The solution should turn pale yellow. If it turns orange/red immediately, your DMF is wet.

• Activation: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. This ensures complete formation of the chloroiminium salt.

Phase 2: Formylation[2]

• Substrate Addition: Dissolve the oxazole in minimum anhydrous solvent. Add dropwise to the Vilsmeier reagent at 0°C .

  • Why? Exothermic addition can cause immediate charring/polymerization.

• The Heat Ramp: Warm to RT. Monitor by TLC.[2][3] If no reaction after 2 hours, heat to 60°C .

  • Warning: Do not exceed 80°C unless absolutely necessary. Oxazoles are thermally labile in acidic media.

Phase 3: The "Soft" Quench (Crucial Step)

Most oxazole syntheses fail here due to ring hydrolysis.

• Preparation: Prepare a saturated Sodium Acetate (NaOAc) solution or a 2M K

  CO solution.

• Quenching: Pour the reaction mixture onto crushed ice (not water).

• Buffering: Immediately adjust pH to 7.0–8.0 using the base solution.

  • Avoid: Strong NaOH (causes Cannizzaro reactions or ring lysis) and strong acid (ring opening).

• Hydrolysis Time: Stir the neutralized aqueous mixture for 1-2 hours at RT. The intermediate iminium salt is stable; it needs time to hydrolyze to the aldehyde.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
No Reaction (SM Recovery)	Ring Deactivation	N3 is complexing the reagent. Increase POCl to 3-5 equiv. Switch solvent to 1,2-dichloroethane and reflux (83°C).
Black Tar / Charring	Thermal Decomposition	Reaction temperature too high. Keep T < 60°C. Ensure strict N atmosphere.
Ring Opening (Acyclic Amides)	Acidic Hydrolysis	Quench was too acidic or too hot. Use Sodium Acetate buffer. Keep quench T < 10°C.
Low Yield (<30%)	Moisture Contamination	DMF/POCl was wet. Distill DMF over CaH . Use fresh POCl .
Regio-isomers	Steric/Electronic Competition	If C-5 is blocked, C-4 formylation is very difficult. Check NMR; you likely have SM or decomposition.

References & Authoritative Grounding

• Vilsmeier-Haack Reaction Overview

  • Source: Organic Chemistry Portal.[4][5]

  • Relevance: Defines the standard mechanism and reagent formation (Chloroiminium ion).

  • Link:[5]

• Vilsmeier Reagent Stability & Handling

  • Source: BenchChem Technical Guides.[1]

  • Relevance: Provides safety data and thermal stability limits (avoiding >50°C during storage) for the reagent.

  • Link:

• Heterocyclic Formylation (General Scope)

  • Source: National Institutes of Health (PMC) / RSC Advances.

  • Relevance: Reviews the application of Vilsmeier reagents on various heterocycles, highlighting the need for electron-rich substrates.

  • Link:

• Mechanism of Amide/POCl3 Interaction

  • Source: Wikipedia (Referencing Meth-Cohn, O. & Stanforth, S. P.).[4]

  • Relevance: Detailed breakdown of the electrophilic species and hydrolysis steps.

  • Link:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ajrconline.org [ajrconline.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]

Technical Guide: Selective Functionalization of 4-(Chloromethyl)benzaldehyde

Executive Summary

This guide addresses the chemoselective differentiation between two electrophilic sites: the aryl aldehyde (

hybridized carbonyl) and the benzyl chloride ( hybridized alkyl halide). While both groups are susceptible to nucleophilic attack, their reactivity profiles differ significantly based on the "Hard and Soft Acids and Bases" (HSAB) theory and kinetic accessibility.

This document provides researchers with validated workflows to:

• Selectively functionalize the aldehyde via reductive amination, leaving the chloromethyl group intact.

• Selectively functionalize the chloromethyl group via nucleophilic substitution, utilizing an acetal protection strategy to prevent side reactions at the carbonyl.

Mechanistic Dichotomy & Reactivity Matrix

The core challenge lies in the fact that many nucleophiles (amines, thiols, hydrides) can theoretically react with both sites. Success depends on exploiting kinetic differences and steric environments.

Feature	Aryl Aldehyde (Ar-CHO)	Chloromethyl (Ar-CH₂-Cl)
Electrophilic Center	Carbonyl Carbon ( )	Methylene Carbon ( )
Primary Reactivity	Nucleophilic Addition (1,2-addition)	Nucleophilic Substitution ( )
HSAB Character	Harder Electrophile	Softer Electrophile
Key Vulnerability	Susceptible to oxidation, reduction, and condensation (Schiff base formation).[1]	Susceptible to displacement by azides, thiols, and amines.
Selectivity Lever	Kinetic Control: Reaction with amines to form imines is generally faster than displacement of Cl under mild conditions.	Protection: The aldehyde must often be "masked" to allow strong nucleophiles to attack the chloride without condensing with the carbonyl.

Decision Framework

The following logic gate illustrates the decision process for functionalization:

Figure 1: Decision tree for chemoselective functionalization strategies.

Strategy A: Selective Functionalization of the Aldehyde

Objective: Convert the aldehyde to a secondary or tertiary amine while retaining the alkyl chloride for future diversification.

The Solution: Sodium Triacetoxyborohydride (STAB)

Direct alkylation of amines with alkyl halides is difficult to control and often leads to over-alkylation.[2] However, reductive amination using Sodium Triacetoxyborohydride (

) is highly selective.[3]

• Why it works: STAB is a mild hydride donor. It reduces imines (formed in situ from the aldehyde and amine) much faster than it reduces aldehydes or ketones, and crucially, it is inert toward alkyl chlorides under standard conditions.

• Mechanism:

  • Amine attacks Aldehyde

    Hemiaminal Imine (Equilibrium).

  • STAB selectively delivers hydride to the Imine C=N bond.

  • The C-Cl bond remains untouched due to the high activation energy required for hydride displacement of chloride (

    ) compared to imine reduction.

Experimental Protocol: Reductive Amination

Reagents: 4-(chloromethyl)benzaldehyde (1.0 eq), Amine (1.1 eq),

(1.4 eq), Acetic Acid (cat.), DCE (1,2-Dichloroethane).

• Imine Formation: In a dry flask under

  , dissolve 4-(chloromethyl)benzaldehyde (10 mmol) in DCE (30 mL). Add the amine (11 mmol).

  • Note: If using a salt form of the amine (e.g., HCl salt), add 1.1 eq of TEA to liberate the free base.

• Reduction: Add Glacial Acetic Acid (1-2 drops) to catalyze imine formation. Stir for 30 minutes at Room Temperature (RT).

• Hydride Addition: Add

  (14 mmol) in one portion.

  • Observation: Mild effervescence may occur.

• Monitoring: Stir at RT for 4-16 hours. Monitor by TLC or LCMS. The aldehyde peak should disappear; the chloride signal (isotopic pattern) should remain in the product mass.

• Workup: Quench with saturated aqueous

  . Extract with DCM ( ). Wash combined organics with brine, dry over , and concentrate.

Strategy B: Selective Functionalization of the Chloromethyl Group

Objective: Displace the chloride (e.g., with Azide, Cyanide, or Thiol) while retaining the aldehyde.

The Challenge: Competing Electrophiles

If you treat 4-(chloromethyl)benzaldehyde directly with a nucleophile like Sodium Azide (

) or an amine:

• Risk 1: Amines will condense with the aldehyde (Schiff base) before displacing the chloride.

• Risk 2: Strong basic nucleophiles may cause Cannizzaro reactions or enolization-based side products.

The Solution: The Protection-Deprotection Cycle

To ensure high fidelity, the aldehyde must be "masked" as an acetal. This transforms the reactive

electrophile into an unreactive ether-like linkage, allowing the reaction to proceed exclusively at the chloromethyl site.

Figure 2: The standard protection workflow for chloromethyl functionalization.

Experimental Protocol: Azidation (Example)

Reagents: Ethylene glycol, p-Toluenesulfonic acid (PTSA), Sodium Azide (

), Toluene, DMSO.

Step 1: Acetal Protection

• Dissolve 4-(chloromethyl)benzaldehyde (10 mmol) in Toluene (50 mL).

• Add Ethylene Glycol (15 mmol) and PTSA (0.5 mmol).

• Reflux with a Dean-Stark trap to remove water. Reaction is complete when water collection ceases (~3-5 hours).

• Wash with sat.

  , dry, and concentrate. Yields 2-(4-(chloromethyl)phenyl)-1,3-dioxolane .

Step 2: Nucleophilic Substitution ( )

• Dissolve the Acetal-Chloride intermediate (10 mmol) in DMSO (20 mL).

• Add

  (12 mmol). Caution: Azides are toxic and potentially explosive.[4]

• Heat to 60°C for 4-6 hours.

• Workup: Dilute with water, extract with Ethyl Acetate. The acetal is stable to these basic/neutral conditions.

Step 3: Deprotection

• Dissolve the crude azide-acetal in Acetone/Water (4:1).

• Add 1M HCl (catalytic amount usually sufficient, or up to 2 eq if slow). Stir at RT.

• Monitor TLC for the reappearance of the aldehyde spot.

• Neutralize with

  and extract.

• Result: 4-(azidomethyl)benzaldehyde.

Troubleshooting & Analytics

Issue	Probable Cause	Corrective Action
Low Yield in Reductive Amination	Incomplete imine formation before adding hydride.	Allow the Aldehyde + Amine + AcOH mixture to stir for 1 hour before adding STAB.
Dialkylation of Amine	Primary amine reacting twice with the alkyl chloride (unlikely with STAB) or aldehyde.	Use a slight excess of amine. Ensure temperature is kept at RT or below.
Acetal Hydrolysis during	Reaction medium became too acidic.	Ensure the reaction (Step 2) is performed in neutral or slightly basic conditions (e.g., presence of if using thiols).
Polymerization	Self-reaction between product amine and product aldehyde.	If synthesizing an amino-aldehyde, keep it in salt form (HCl) or protect immediately. Free amino-aldehydes are unstable.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[5][6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][7][8] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Core Reference for STAB selectivity.
• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. Authoritative source for acetal stability and deprotection conditions.

• Potenti, S., et al. (2023).[9] One-pot nucleophilic substitution–double click reactions of biazides. Beilstein Journal of Organic Chemistry, 19, 1435–1442. Link

  • Demonstrates nucleophilic substitution on benzylic halides with azides.

• Sigma-Aldrich. (n.d.). Sodium Triacetoxyborohydride Technical Bulletin. Link

  • Practical application notes for reductive amin

Sources

• 1. CAS 73291-09-5: 4-(Chloromethyl)benzaldehyde | CymitQuimica [cymitquimica.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. merckmillipore.com [merckmillipore.com]
• 4. rsc.org [rsc.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Chemical Shift of Oxazole-4-Carbaldehyde Proton: A Comparative Guide

This guide provides an in-depth technical analysis of the 1H NMR chemical shift for the oxazole-4-carbaldehyde proton, designed for researchers in medicinal chemistry and structural elucidation.

Executive Summary

The aldehyde proton (-CHO ) of oxazole-4-carbaldehyde typically resonates as a singlet in the range of 9.90 – 10.05 ppm in CDCl₃. This chemical shift is a critical diagnostic marker, distinct from the C2- and C5-regioisomers, and is heavily influenced by the deshielding effect of the adjacent nitrogen atom in the 1,3-oxazole core.

This guide compares the spectral fingerprints of the 4-isomer against its 2- and 5-counterparts, provides mechanistic rationale for the observed shifts, and outlines a validated experimental protocol for unambiguous identification.

Comparative Spectral Analysis

Distinguishing between oxazole regioisomers is a common synthetic challenge. The table below aggregates experimental data for the aldehyde proton across the three primary isomeric forms. Note that while the unsubstituted parent compounds are often volatile or unstable, stable derivatives (e.g., 2-phenyl or 2-methyl substituted) provide robust reference points.

Table 1: 1H NMR Chemical Shift Comparison of Oxazole Carbaldehydes

Isomer	Structure	Aldehyde Proton (-CHO) δ (ppm)	Ring Proton Shifts (ppm)	Key Diagnostic Feature
Oxazole-4-carbaldehyde	Aldehyde at C4	9.95 – 10.00 (s)	H2: ~7.9 - 8.1H5: ~8.3 - 8.5	Deshielded by N: The C4 position is adjacent to the imine nitrogen, causing a significant downfield shift similar to the C2 isomer but distinct in coupling patterns.
Oxazole-2-carbaldehyde	Aldehyde at C2	9.80 – 10.20 (s)	H4: ~7.4H5: ~7.8	Most Deshielded: Flanked by both O and N, the C2 position is the most electron-deficient. Often appears >10.0 ppm in benzoxazole derivatives.
Oxazole-5-carbaldehyde	Aldehyde at C5	9.60 – 9.80 (s)	H2: ~8.0H4: ~7.7	Upfield Shift: Proximity to the oxygen atom (via conjugation) typically results in a slightly more shielded aldehyde proton compared to the 4-isomer.

Data Sources: Aggregated from experimental spectra of 2-phenyl-oxazole-4-carbaldehyde, 5-chlorobenzo[d]oxazole-2-carbaldehyde, and 2-methylbenzo[d]oxazole-5-carbaldehyde derivatives.

Mechanistic Insight: The "Heteroatom Effect"

The chemical shift differences are driven by the electronic environment of the oxazole ring. Understanding these vectors allows for prediction of shifts in novel derivatives.

• C4-Position (The Target): The aldehyde carbon is directly attached to C4, which is adjacent to the ring nitrogen (C=N). The magnetic anisotropy of the C=N bond and the electronegativity of nitrogen desheild the aldehyde proton, pushing it downfield to ~10.0 ppm.

• C5-Position (The Alternative): The C5 carbon is adjacent to the ring oxygen. While oxygen is electronegative, the resonance contribution in the aromatic ring can increase electron density at C5 compared to C4, often resulting in a slightly more upfield shift (~9.7 ppm) for the aldehyde proton.

• C2-Position (The Unique Case): Located between the oxygen and nitrogen, this position is the most electron-deficient. However, C2-carbaldehydes are often less stable due to the lability of the C2-H bond in the precursor, making them rarer in standard libraries.

Visualization: Electronic Deshielding Vectors

Caption: Diagram illustrating the competing electronic effects of Nitrogen and Oxygen on the oxazole carbaldehyde protons.

Experimental Protocol: Synthesis & Characterization

To obtain a clean spectrum of oxazole-4-carbaldehyde, researchers typically reduce the corresponding ethyl ester. The parent aldehyde is volatile; therefore, immediate characterization or conversion is recommended.

Protocol: DIBAL-H Reduction of Ethyl Oxazole-4-Carboxylate

• Preparation:

  • Dissolve ethyl oxazole-4-carboxylate (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M concentration).

  • Cool the solution to -78 °C under an inert Argon atmosphere.

• Reduction:

  • Add DIBAL-H (1.0 M in hexanes, 1.1 equiv) dropwise over 20 minutes.

  • Critical Step: Maintain temperature below -70 °C to prevent over-reduction to the alcohol.

  • Stir for 1 hour at -78 °C.

• Quenching & Workup:

  • Quench with methanol (excess) at -78 °C.

  • Add saturated aqueous Rochelle's salt (potassium sodium tartrate) and warm to room temperature. Stir vigorously for 2 hours until the emulsion clears (two distinct layers).

  • Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate carefully under reduced pressure (cold bath, >100 mbar) to avoid losing the volatile aldehyde.

• NMR Acquisition:

  • Solvent: Dissolve ~5 mg of the crude oil in 0.6 mL CDCl₃ .

  • Acquisition: Run a standard 1H NMR (16 scans, 1 sec relaxation delay).

  • Validation: Look for the diagnostic singlet at 9.95 - 10.00 ppm . If the ester is unreacted, you will see the ethyl quartet/triplet. If over-reduced, look for the -CH₂OH doublet at ~4.6 ppm.

References

• Beilstein Journal of Organic Chemistry . Photochemical approach to functionalized benzobicyclo[3.2.1]octene structures via fused oxazoline derivatives. (Detailed NMR data for oxazole-4-carbaldehyde and 5-carbaldehyde).

• BenchChem . 5-Chlorobenzo[d]oxazole-2-carbaldehyde: A Technical Overview. (Comparative data for 2-carbaldehyde shifts).

• Journal of Medicinal Chemistry . Ligand-Based Design of Allosteric RORγt Inverse Agonists. (Synthesis and characterization of substituted oxazole-4-carbaldehydes).

• ChemicalBook . Oxazole-5-carbaldehyde 1H NMR Spectrum. (Reference for 5-isomer data).

• National Institutes of Health (PMC) . On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. (Discussion on oxazole ring stability and shifts).

Comparative Guide: 2-Chloromethyl vs. 2-Bromomethyl Oxazole Reactivity

Executive Summary

In the synthesis of functionalized oxazoles—critical scaffolds in drug discovery (e.g., Oxaprozin) and natural product synthesis—the choice between 2-chloromethyl oxazole and 2-bromomethyl oxazole represents a classic trade-off between stability and reactivity .

• 2-Chloromethyl oxazole is the robust, shelf-stable workhorse, ideal for routine substitutions with strong nucleophiles (amines, thiols).

• 2-Bromomethyl oxazole is the high-energy, transient intermediate, necessary for alkylating weak nucleophiles (carbanions, carboxylates) but plagued by thermal instability and lachrymatory hazards.

This guide provides a technical comparison to assist researchers in selecting the optimal electrophile for their specific synthetic pathway.

Mechanistic Comparison & Kinetics

The reactivity difference between these two species is governed by the leaving group ability and the carbon-halogen bond strength at the pseudo-benzylic C2 position.

Bond Dissociation Energy (BDE) & Leaving Group Ability

The oxazole ring is

-deficient, making the C2-methyl position electron-deficient and highly susceptible to nucleophilic attack ( ). However, the rate of this reaction is heavily dependent on the leaving group ( ).

Parameter	2-Chloromethyl Oxazole	2-Bromomethyl Oxazole	Impact on Reactivity
Leaving Group	Chloride ( )	Bromide ( )	is a weaker base and better leaving group ( of HBr < HCl).
C-X Bond Energy	~81 kcal/mol	~68 kcal/mol	Lower BDE for C-Br facilitates faster bond cleavage in the transition state.
C-X Bond Length	1.77 Å	1.94 Å	Longer C-Br bond is sterically more accessible and weaker.
Relative	1 (Reference)	~50–100x faster	Bromide reacts significantly faster, allowing milder conditions.

Reaction Energy Profile

The following diagram illustrates the kinetic advantage of the bromomethyl derivative. The activation energy (

) for the displacement of bromide is significantly lower than for chloride.

Performance Analysis: The "Goldilocks" Zone

Choosing the wrong intermediate can lead to either no reaction (using Cl with weak nucleophiles) or decomposition/tarring (using Br with sensitive substrates).

Comparative Performance Table

Feature	2-Chloromethyl Oxazole	2-Bromomethyl Oxazole
Stability	High. Stable solid/oil. Can be stored at 4°C for months.	Low. Prone to polymerization and hydrolysis. Best used immediately (in situ).
Primary Use	Reaction with strong nucleophiles (primary amines, thiols, alkoxides).	Reaction with weak nucleophiles (malonates, carboxylates, poor amines).
Handling	Standard fume hood precautions.	Severe Lachrymator. Requires strict containment.[1][2]
Synthesis Method	Cyclization of chloroacetyl precursors (e.g., from benzoin).	Radical bromination (NBS) of 2-methyl oxazole or flow chemistry from vinyl azides.
Typical Yield	70–90% (stable purification).	40–60% (if isolated); >80% (if used in flow/in situ).

Decision Tree for Reagent Selection

Experimental Protocols

Protocol A: Standard Substitution (2-Chloromethyl Oxazole)

Best for: Primary amines, thiols.

Rationale: The C-Cl bond is stable enough to survive reflux conditions without decomposing, allowing the reaction to be driven by thermal energy.

• Dissolution: Dissolve 2-chloromethyl oxazole (1.0 equiv) in anhydrous acetonitrile (MeCN) or DMF.

• Base Addition: Add

  (2.0 equiv) or DIPEA (1.5 equiv) to scavenge the generated HCl.

• Nucleophile Addition: Add the amine or thiol (1.1 equiv).

• Reflux: Heat the mixture to 60–80°C. Monitor by TLC (typically 2–6 hours).

  • Note: If reaction is sluggish, add 10 mol% KI (catalytic Finkelstein).

• Workup: Dilute with EtOAc, wash with water/brine, dry over

  , and concentrate.

Protocol B: The "Finkelstein" In-Situ Activation

Best for: Moderately weak nucleophiles where 2-bromomethyl is too unstable to isolate.

Rationale: This method generates the highly reactive 2-iodomethyl oxazole transiently in solution. The C-I bond is even weaker than C-Br, ensuring rapid reaction, but the intermediate is never isolated, mitigating instability issues.

• Setup: In a round-bottom flask, dissolve 2-chloromethyl oxazole (1.0 equiv) in anhydrous acetone (0.2 M).

• Activation: Add Sodium Iodide (NaI, 1.5 equiv).

  • Observation: The solution may turn yellow/orange, and a white precipitate (NaCl) will form, indicating the exchange is occurring.

• Reaction: Add the nucleophile (e.g., aniline derivative) and mild base (

  or ).

• Conditions: Stir at room temperature or mild reflux (40°C).

• Validation: Monitor consumption of the starting chloride by TLC. The intermediate iodide often appears as a distinct spot that rapidly disappears.

Protocol C: Handling 2-Bromomethyl Oxazole (High Reactivity)

Best for: C-Alkylation (e.g., Malonate synthesis for Oxaprozin).

Rationale: 2-Bromomethyl oxazole is often generated via radical bromination or from vinyl azides. Due to its lachrymatory nature and instability, it should be used immediately.

• Preparation (In-Situ recommended):

  • Reflux 2-methyl oxazole with NBS (1.05 equiv) and AIBN (cat.) in

    or Benzene under light irradiation for 1-2 hours.

  • Critical Step: Filter off succinimide byproduct quickly under inert atmosphere. Do not column purify unless absolutely necessary (silica acidity can degrade it).

• Coupling:

  • Separately generate the nucleophile (e.g., Sodium diethyl malonate) by treating diethyl malonate with NaH in THF at 0°C.

• Addition: Cannulate the crude 2-bromomethyl oxazole filtrate directly into the cold carbanion solution.

• Quench: Once TLC shows consumption (usually <30 mins), quench immediately with saturated

  .

Safety & Handling (Critical)

• Lachrymator Hazard: Both compounds, particularly the bromomethyl derivative, are potent lachrymators (tear gas agents). They cause severe eye and respiratory irritation.[2]

  • Control: All weighing and transfers must occur inside a functioning fume hood.

  • Decontamination: Glassware should be rinsed with a dilute NaOH/Ethanol solution to destroy residual alkyl halide before removal from the hood.

• Instability: 2-Bromomethyl oxazole can undergo autocatalytic decomposition. If it turns dark brown or black, it has polymerized and should be discarded safely.

References

• Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Continuous multistep synthesis of 2-(azidomethyl)oxazoles. Source: Beilstein Journal of Organic Chemistry. URL:[Link]

• Theoretical Bond Dissociation Energies of Halo-Heterocycles. Source: Journal of Organic Chemistry (via PMC). URL:[Link]

• Finkelstein Reaction: Mechanism and Applications. Source: Byju's / Organic Chemistry Portal. URL:[Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. cloudfront.zoro.com [cloudfront.zoro.com]

A Comparative Guide to the Characterization of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde Impurities

Abstract

2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde stands as a pivotal building block in the synthesis of numerous pharmacologically significant compounds. The inherent reactivity of this heterocyclic aldehyde, coupled with the multi-step nature of its synthesis, necessitates a rigorous approach to impurity profiling. The presence of even trace-level impurities can have profound implications for the safety, efficacy, and stability of the final Active Pharmaceutical Ingredient (API). This in-depth technical guide provides a comparative analysis of modern analytical techniques for the comprehensive characterization of process-related and degradation-induced impurities in this key intermediate. We will explore a postulated synthetic pathway to anticipate likely impurities and critically evaluate the roles of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy in their detection, identification, and quantification. This document is designed to serve as a practical resource for researchers, analytical scientists, and professionals in drug development, offering both theoretical grounding and actionable experimental protocols.

The Genesis of Impurities: A Postulated Synthetic Pathway

A definitive, published synthesis for 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde is not widely available. However, based on established methodologies for oxazole synthesis, such as the Robinson-Gabriel or van Leusen reactions, we can postulate a logical synthetic route to understand the potential impurity landscape.[1][2] A plausible approach involves the initial formation of a 2-(chloromethyl)-1,3-oxazole intermediate, followed by formylation at the C4 position.

Caption: A postulated synthetic pathway for 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde.

This postulated pathway allows us to logically categorize potential impurities, which is a critical first step in developing a robust analytical control strategy.

Table 1: Potential Impurities and Their Origins

Impurity Category	Potential Compounds	Likely Origin
Starting Materials	Unreacted serine derivative, Chloroacetyl chloride	Incomplete reaction
Intermediates	N-Chloroacetyl serine intermediate, 2-(Chloromethyl)-4-carboxy-1,3-oxazoline	Incomplete conversion
Reagents & Solvents	Residual cyclodehydrating agents (e.g., thionyl chloride), solvents (e.g., DMF, Toluene)	Carry-over from synthesis and work-up
By-products	2-(Hydroxymethyl)-1,3-oxazole-4-carbaldehyde : Hydrolysis of the chloromethyl group. Oxazole Ring-Opened Products : Acid or base-catalyzed hydrolysis of the oxazole ring.[3][4] Dimerization/Polymerization Products : Self-condensation of the aldehyde.[5]	Side reactions or degradation
Isomers	Positional isomers if formylation is not completely regioselective.	Non-specific reaction conditions

A Comparative Analysis of Core Analytical Methodologies

No single analytical technique is sufficient for comprehensive impurity profiling. A strategic combination of chromatographic separation and spectroscopic identification is essential.

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

For a moderately polar and thermally sensitive molecule like 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde, HPLC, especially when coupled with MS, is the cornerstone of impurity analysis.[6]

Causality Behind its Efficacy: Reverse-phase HPLC excels at separating compounds with a range of polarities, which is ideal for resolving the target molecule from its more polar hydrolyzed by-products and less polar starting materials. The coupling with a mass spectrometer provides two critical dimensions of data: the retention time, which is characteristic of the compound under specific conditions, and the mass-to-charge ratio (m/z), which gives its molecular weight.[7] This dual detection is invaluable for tentatively identifying unknown peaks in the chromatogram.

Strengths:

• Broad Applicability: Suitable for a wide range of non-volatile and thermally labile compounds.

• High Sensitivity: MS detection allows for the quantification of impurities at trace levels (ppm or even ppb).

• Structural Clues: High-resolution mass spectrometry (HRMS) can provide the elemental composition of an impurity, while tandem MS (MS/MS) reveals fragmentation patterns that aid in structural elucidation.

Weaknesses:

• Ionization Suppression/Enhancement: The sample matrix can sometimes interfere with the ionization of the analyte, affecting quantification.

• Co-elution: Structurally very similar impurities might not be fully resolved, requiring extensive method development.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, making it ideal for detecting residual solvents and certain low molecular weight by-products.[8]

Causality Behind its Efficacy: GC provides unparalleled resolving power for volatile compounds. The use of an Electron Ionization (EI) source in the mass spectrometer generates reproducible fragmentation patterns that can be matched against extensive spectral libraries (like NIST) for rapid and confident identification of known volatile impurities.

Strengths:

• Exceptional Sensitivity and Resolution: The gold standard for analyzing volatile organic compounds.

• Confident Identification: Library matching provides a high degree of certainty for known compounds.

Weaknesses:

• Thermal Degradation: The high temperatures used in the GC inlet and column can cause the target molecule and its non-volatile impurities to degrade, making direct analysis problematic.

• Derivatization Requirement: To make non-volatile impurities amenable to GC analysis, a chemical derivatization step is often necessary.[9] This adds complexity, time, and a potential source of error to the analysis.[10] For instance, the aldehyde group could be derivatized to form a more stable oxime, or the entire molecule could be silylated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the ultimate tool for the unambiguous structural elucidation of isolated impurities and for confirming the structure of the main component.[11]

Causality Behind its Efficacy: NMR provides detailed information about the chemical environment of each nucleus (typically ¹H and ¹³C) in a molecule. By analyzing chemical shifts, coupling constants, and through-bond/through-space correlations from 2D NMR experiments (like COSY, HSQC, HMBC), a complete and unambiguous molecular structure can be pieced together.

Strengths:

• Definitive Structure Elucidation: Provides a complete picture of the molecular structure, including stereochemistry.[12]

• Quantitative Capability (qNMR): Quantitative NMR can determine the purity of a sample or the concentration of an impurity without the need for a specific reference standard for that impurity.

• Non-destructive: The sample can be fully recovered after analysis.

Weaknesses:

• Inherently Low Sensitivity: Compared to MS-based methods, NMR requires significantly more material, making it unsuitable for detecting impurities at very low levels unless they are first isolated and concentrated.

• Spectral Complexity: In a mixture, signals from different components can overlap, making the spectrum difficult to interpret without prior separation.

Table 2: Head-to-Head Comparison of Analytical Techniques

Parameter	HPLC-MS	GC-MS	NMR
Primary Application	Impurity profiling, quantification of non-volatile impurities	Residual solvents, volatile impurities	Definitive structural elucidation, qNMR
Sensitivity	High (ng/mL to pg/mL)	Very High (pg/mL to fg/mL)	Low (µg/mL to mg/mL)
Sample Throughput	High	High	Low
Need for Standards	Yes (for quantification)	Yes (for quantification)	No (for qNMR)
Structural Info	Molecular Formula (HRMS), Fragmentation	Fragmentation (Library Searchable)	Unambiguous 3D Structure

Validated Experimental Protocols

The following protocols are presented as robust starting points for method development and validation. Each protocol is designed to be a self-validating system, where the results from one technique can corroborate the findings of another.

Protocol: HPLC-UV-MS for Impurity Profiling and Quantification

Objective: To separate, detect, and quantify known and unknown impurities in the 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde sample.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a 50:50 mixture of acetonitrile and water (diluent). This creates a 1 mg/mL stock solution.

  • Further dilute to 0.1 mg/mL for analysis.

• Instrumentation:

  • UPLC/HPLC system with a photodiode array (PDA) detector and a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column with good peak shape for polar compounds (e.g., Waters Acquity UPLC HSS T3, 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    Time (min)	Flow (mL/min)	%A	%B
    0.0	0.4	95	5
    12.0	0.4	5	95
    15.0	0.4	5	95
    15.1	0.4	95	5

    | 18.0 | 0.4 | 95 | 5 |

  • Column Temperature: 35 °C.

  • Injection Volume: 1 µL.

  • PDA Detection: 200-400 nm.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization (ESI), Positive and Negative modes.

  • Scan Range: m/z 70-800.

  • Acquisition: Full scan with data-dependent MS/MS on the top 3 most intense ions.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Determine the area percent of each impurity.

  • For any impurity exceeding the identification threshold (e.g., 0.10%), analyze the HRMS and MS/MS data to propose a structure.

Protocol: Headspace GC-MS for Residual Solvent Analysis

Objective: To identify and quantify residual solvents from the synthesis.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the sample into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent, such as DMSO or DMF.

  • Seal the vial immediately.

• Instrumentation:

  • GC-MS system with a headspace autosampler.

• Headspace Conditions:

  • Oven Temperature: 80 °C.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

  • Incubation Time: 15 min.

• Chromatographic Conditions:

  • Column: DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm).

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program: 40 °C (hold 5 min), then ramp at 15 °C/min to 240 °C (hold 5 min).

  • Injection: Split (20:1).

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI), 70 eV.

  • Scan Range: m/z 30-300.

  • Source Temperature: 230 °C.

• Data Analysis:

  • Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify using an external standard method.

Protocol: Isolation and NMR for Structural Elucidation of an Unknown Impurity

Objective: To determine the definitive structure of a significant unknown impurity detected by HPLC-MS.

Methodology:

• Isolation:

  • Use preparative HPLC with a scaled-up version of the analytical method to isolate the impurity of interest.

  • Collect the fraction containing the impurity.

  • Remove the solvent under reduced pressure to obtain the isolated impurity.

• Sample Preparation for NMR:

  • Dissolve the isolated impurity (typically 1-5 mg) in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆).[1]

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a standard suite of spectra on a high-field spectrometer (≥400 MHz):

    • ¹H NMR

    • ¹³C NMR

    • DEPT-135

    • 2D COSY (¹H-¹H correlation)

    • 2D HSQC (¹H-¹³C one-bond correlation)

    • 2D HMBC (¹H-¹³C long-range correlation)

• Data Analysis:

  • Process and analyze the spectra to assemble the molecular structure piece by piece, connecting protons and carbons through their correlations.

  • Compare the proposed structure with the molecular formula obtained from HRMS.

Integrated Analytical Workflow

A robust characterization strategy follows a logical progression from detection to identification and quantification.

Caption: A comprehensive workflow for impurity characterization from detection to reporting.

References

• - PubMed

• - ResearchGate

• - National Center for Biotechnology Information

• - ResearchGate

• - Benchchem

• - National Center for Biotechnology Information

• - Organic Chemistry Portal

• - ResearchGate

• - National Center for Biotechnology Information

• - ResearchGate

• - Benchchem

• - National Center for Biotechnology Information

• - BMC Chemistry

• - SciSpace

• - Benchchem

• - ResearchGate

• - National Center for Biotechnology Information

• - ResearchGate

• - Chemical Methodologies

• - Royal Society of Chemistry

• - ResearchGate

• [Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h– benzo[d][13][14]–oxazin–4–one and 3 o.]([Link]) - GSC Online Press

• - ResearchGate

• - Waters

• - ResearchGate

• - ResearchGate

• - MDPI

• - Cardiff University

• - Journal of Drug Delivery and Therapeutics

• - Beilstein Journals

• - MDPI

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemmethod.com [chemmethod.com]
• 6. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. jfda-online.com [jfda-online.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. gsconlinepress.com [gsconlinepress.com]
• 13. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Structural Validation of 2,4-Disubstituted Oxazole Intermediates: A Comparative Technical Guide

Executive Summary

The regioselective synthesis of oxazoles—specifically distinguishing between 2,4-disubstituted and 2,5-disubstituted isomers—remains a persistent challenge in medicinal chemistry. While synthetic routes like the Robinson-Gabriel cyclodehydration or the Cornforth rearrangement are designed to be regioselective, steric bulk and electronic bias often lead to isomeric mixtures or unexpected cyclizations.

Misassignment of these isomers can derail SAR (Structure-Activity Relationship) studies, as the vector orientation of the C4 vs. C5 substituent dramatically alters binding affinity in kinase pockets and GPCR active sites. This guide establishes a self-validating analytical workflow to unambiguously confirm the 2,4-disubstituted scaffold, prioritizing NMR spectroscopy (HMBC/HSQC) as the primary tool, supported by X-ray crystallography and computational chemical shift prediction.

Part 1: The Regioselectivity Conundrum

The core difficulty lies in the subtle electronic differences between the oxazole C4 and C5 positions. In a 2,4-disubstituted oxazole, the proton resides at C5 (adjacent to oxygen). In the 2,5-isomer, the proton resides at C4 (adjacent to nitrogen).

Structural Divergence[1][2]

• 2,4-Disubstituted (Target): Substituents at C2, C4. Proton at C5 .

• 2,5-Disubstituted (Alternative): Substituents at C2, C5. Proton at C4 .

Because both isomers possess a single aromatic singlet in the

H NMR spectrum (typically 7.5–8.5 ppm), simple 1D proton NMR is insufficient for definitive assignment without a reference standard for the exact analog.

Part 2: Comparative Analysis of Validation Methods

We evaluate three validation methodologies based on Definitiveness , Throughput , and Resource Load .

Methodology	Definitiveness	Throughput	Sample Req.	Verdict
Method A: 2D NMR (HMBC/HSQC)	High	High (1-2 hrs)	~5-10 mg	The Gold Standard. Provides atomic-level connectivity without crystals.
Method B: X-ray Crystallography	Absolute	Low (Days/Weeks)	Single Crystal	The "Final Word." Essential for lead compounds but impractical for routine screening.
Method C: Chemical Derivatization	Medium	Low	High (>50 mg)	Obsolete. Degradation studies (e.g., ozonolysis) are slow and ambiguous.
Method D: DFT Shift Prediction	Medium-High	High (Computational)	None	Supportive. Excellent for confirming NMR assignments but risky as a standalone proof.

Part 3: The Self-Validating Protocol (NMR)

This protocol utilizes a "Gated Connectivity" approach. We do not rely on a single signal; rather, we require the convergence of Carbon Chemical Shift (HSQC) and Long-Range Coupling (HMBC) to validate the structure.

The Mechanistic Logic

• HSQC Filter: The carbon at position 5 (C5) is directly bonded to oxygen, making it significantly more deshielded (downfield) than C4, which is bonded to nitrogen.

  • C5-H (2,4-isomer):

    C resonance 145–155 ppm .

  • C4-H (2,5-isomer):

    C resonance 130–140 ppm .

• HMBC Triangulation: We track the coupling of the ring proton to the quaternary carbons of the substituents.

Visualization of the Decision Pathway

Figure 1: Decision tree for the structural assignment of oxazole regioisomers using NMR spectroscopy.

Detailed Experimental Protocol

Objective: Unambiguous assignment of 2,4-disubstituted oxazole.

Materials:

• Sample: 5–10 mg of purified intermediate.

• Solvent: DMSO-d6 (Preferred over CDCl3 to prevent signal overlap and enhance exchangeable proton visibility).

• Instrument: 400 MHz NMR or higher (600 MHz preferred for resolution of long-range couplings).

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve 10 mg of sample in 0.6 mL DMSO-d6. Ensure the solution is homogenous; filter if necessary to remove particulates that broaden lines.

  • Expert Tip: If the oxazole C2-substituent contains an amide, add 1

    L of D2O after the first run to identify exchangeable protons, but perform 2D experiments on the dry sample first.

• Acquisition 1:

  H-13C HSQC (Heteronuclear Single Quantum Coherence):

  • Goal: Identify the carbon atom attached to the oxazole singlet proton.

  • Parameter Set: Multiplicity-edited HSQC (distinguishes CH/CH3 from CH2).

  • Analysis: Locate the cross-peak for the oxazole singlet.

    • If

      C > 145 ppm Likely C5-H (Target: 2,4-isomer).

    • If

      C < 140 ppm Likely C4-H (Isomer: 2,5-isomer).

• Acquisition 2:

  H-13C HMBC (Heteronuclear Multiple Bond Correlation):

  • Goal: Confirm the placement of the substituents.

  • Parameter Set: Optimize long-range delay for

    Hz (approx 60-65 ms).

  • Critical Check:

    • In a 2,4-disubstituted oxazole (H at C5), the ring proton (H5) should show a strong correlation to the C4 quaternary carbon . Crucially, it should also show a correlation to the

      -carbon of the C4-substituent .

    • Validation: Verify that the H5 proton does not couple strongly to the C2-substituent's internal carbons (too many bonds away), though a weak coupling to C2 itself is expected.

Part 4: Data Interpretation & Case Study

Expected Chemical Shifts (DMSO-d6)

Atom Position	2,4-Disubstituted (Target)	2,5-Disubstituted (Isomer)
Ring Proton	H-5 ( 8.0 – 8.5 ppm)	H-4 ( 7.4 – 7.9 ppm)
Ring Carbon (CH)	C-5 ( 145 – 155 ppm)	C-4 ( 128 – 138 ppm)
HMBC Correlation	H-Ring C4 (Quaternary)	H-Ring C5 (Quaternary)

HMBC Connectivity Diagram

The following diagram illustrates the specific long-range couplings (

and ) that confirm the 2,4-substitution pattern.

Figure 2: Diagnostic HMBC correlations for a 2,4-disubstituted oxazole. The key validation is the 3-bond coupling from H5 to the alpha-carbon of the R4 substituent.

Part 5: Troubleshooting & Common Pitfalls

Solvent Effects

The chemical shift of the oxazole proton is highly solvent-dependent.

• Pitfall: In CDCl3, the H5 and H4 signals can overlap or shift upfield, mimicking other aromatic protons.

• Solution: Always use DMSO-d6 for characterization. The high polarity stabilizes the dipole, often separating the oxazole singlet from phenyl/heteroaryl multiplets.

The "Missing" Carbon

In 2,4-disubstituted oxazoles, the C2 and C4 carbons are quaternary and often have long relaxation times (

).

• Symptom: Missing C2/C4 signals in standard

  C NMR.

• Fix: Use a D1 delay of 2–3 seconds in the

  C experiment or rely on the HMBC projection to find these carbons (since HMBC is proton-detected and more sensitive).

Ambiguous HMBC

If R4 is a heteroatom (e.g., -OR, -NHR), the

coupling from H5 to the substituent may be weak.

• Alternative: Use 1D NOE (Nuclear Overhauser Effect) . Irradiate the H5 singlet.

  • If you see enhancement of the R4 group protons

    Confirmed 2,4-isomer (H5 and R4 are vicinal).

  • In the 2,5-isomer, H4 is spatially distant from the R2 group and adjacent to R5, but the NOE pattern is distinct.

References

• Syntheses and Reactions of Oxazoles. The Chemistry of Heterocyclic Compounds. Source:

• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates. Beilstein Journal of Organic Chemistry. Source:

• Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization. The Journal of Organic Chemistry. Source:

• 13C NMR substituent-induced chemical shifts in 4-(substituted phenyl)-3-phenyl-1,2,4-oxadiazol-5(4H)-ones. Spectrochimica Acta Part A. Source:

• Structure of Biologically Active Functionalized Azoles: NMR Spectroscopy and Quantum Chemistry. Molecules. Source:

A Comparative Guide to 13C NMR Signals for C2 and C4 Positions in Oxazole Rings

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of heterocyclic compounds is paramount. The oxazole ring, a key scaffold in numerous pharmaceuticals and biologically active molecules, presents a unique electronic landscape that is sensitively probed by 13C Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth comparison of the 13C NMR signals for the C2 and C4 positions of the oxazole ring, offering experimental data and a practical framework for spectral interpretation and structural elucidation.

The Electronic Environment of the Oxazole Ring: A Tale of Two Carbons

The 13C NMR chemical shift of a carbon atom is exquisitely sensitive to its local electronic environment. In the oxazole ring, the C2 and C4 positions exhibit distinct and informative chemical shifts due to the influence of the two heteroatoms, oxygen and nitrogen.

The C2 carbon, situated between the electronegative oxygen and nitrogen atoms, is the most electron-deficient carbon in the ring. This significant deshielding effect results in its resonance appearing at a characteristically downfield position in the 13C NMR spectrum. Conversely, the C4 carbon, while still part of an aromatic system, is less influenced by the electron-withdrawing effects of the heteroatoms compared to C2. Consequently, the C4 signal typically appears at a more upfield position.

The substitution pattern on the oxazole ring further modulates the electron density at these positions, leading to predictable shifts in their 13C NMR signals. Electron-donating groups (EDGs) will tend to shield the ring carbons, causing an upfield shift (lower ppm), while electron-withdrawing groups (EWGs) will deshield them, resulting in a downfield shift (higher ppm).

Comparative Analysis of C2 and C4 Chemical Shifts

The following table summarizes the typical 13C NMR chemical shift ranges for the C2 and C4 carbons in a series of mono- and di-substituted oxazoles. This data, compiled from various literature sources, provides a valuable reference for predicting and interpreting the spectra of novel oxazole derivatives.

Substituent(s)	C2 (ppm)	C4 (ppm)	C5 (ppm)
Unsubstituted	150.6	125.5	138.2
2-Methyl	159.2	124.9	137.9
4-Methyl	150.2	135.5	136.2
5-Methyl	149.9	125.0	148.1
2-Phenyl	162.0	125.7	139.7
4-Phenyl	151.1	136.1	138.1
5-Phenyl	150.8	128.2	149.5
2,4-Diphenyl	161.8	136.3	139.6
4,5-Diphenyl	150.9	136.0	148.5
4-Methyl-2,5-diphenyl	159.5	133.5	145.6
4-Isobutyl-2,5-diphenyl	159.6	137.5	146.0
4-Benzyl-2,5-diphenyl	160.0	135.9	146.7

Data compiled from Hiemstra, H. et al. (1979) and Yamada, K. et al. (2016).[1]

As the data illustrates, substituents at the C2 position have a more pronounced effect on the C2 chemical shift itself, while substituents at C4 and C5 primarily influence their own and adjacent carbon signals. For instance, a methyl group at C2 (an EDG) deshields the C2 carbon, shifting its signal downfield to 159.2 ppm from 150.6 ppm in the unsubstituted oxazole. This is a consequence of the alpha-substituent effect.

Visualizing Substituent Effects on Electron Density

The following diagrams illustrate the causal relationship between substituent electronics and the resulting 13C NMR chemical shifts at the C2 and C4 positions.

Caption: Influence of C2 substituents on the C4 chemical shift.

Caption: Influence of C4 substituents on the C2 chemical shift.

Experimental Protocol for Acquiring High-Quality 13C NMR Spectra

To ensure the acquisition of reliable and reproducible 13C NMR data for oxazole-containing compounds, the following step-by-step methodology is recommended. This protocol is designed to be a self-validating system, minimizing common sources of error.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.

• Weighing the Sample: For a standard 5 mm NMR tube, accurately weigh 20-50 mg of the purified oxazole derivative.[2] Higher concentrations are generally required for 13C NMR compared to 1H NMR due to the lower natural abundance of the 13C isotope.[3]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules.[2] Ensure the solvent does not have signals that overlap with the expected signals of your compound.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the sample in a clean, dry vial.[3] Use a vortex mixer or sonicator to ensure complete dissolution. Visually inspect the solution for any suspended particles.

• Filtration and Transfer: To remove any particulate matter that can degrade the spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry NMR tube.[4] Avoid using cotton wool as it can introduce impurities.[4]

• Final Checks: The final sample height in the NMR tube should be approximately 4-5 cm.[3] Wipe the outside of the NMR tube with a lint-free tissue and a suitable solvent (e.g., isopropanol) to remove any fingerprints or dust. Cap the tube securely.

NMR Spectrometer Setup and Data Acquisition

These steps are based on a typical modern NMR spectrometer. Specific commands may vary between instruments.

• Sample Insertion and Locking: Insert the NMR tube into the spinner turbine and place it in the spectrometer. The spectrometer will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field.[2][5]

• Shimming: The magnetic field homogeneity must be optimized to obtain sharp spectral lines. This process, known as shimming, can be performed manually or automatically by the spectrometer's software.[2]

• Tuning and Matching: The NMR probe needs to be tuned to the resonance frequency of the 13C nucleus to ensure efficient signal detection.[5]

• Setting Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30) is typically used to acquire a simple spectrum with singlets for each carbon.[6]

  • Spectral Width: A spectral width of 0-220 ppm is generally sufficient for most organic compounds.[6]

  • Number of Scans: Due to the low sensitivity of 13C NMR, a larger number of scans (e.g., 1024 or more) is often necessary to achieve a good signal-to-noise ratio.[5]

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is a good starting point. This delay allows the nuclei to return to their equilibrium state between pulses.

• Data Acquisition: Initiate the acquisition using the appropriate command (e.g., zg).[5]

Data Processing

• Fourier Transformation: The raw data (Free Induction Decay or FID) is converted into a frequency-domain spectrum through a Fourier transform.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the positive absorptive mode. The baseline should be corrected to be flat.

• Referencing: The chemical shift scale is calibrated by setting the solvent peak to its known value (e.g., the central peak of the CDCl₃ triplet is at 77.16 ppm).

By diligently following this protocol, researchers can be confident in the accuracy and quality of their 13C NMR data, enabling a more precise and reliable structural characterization of oxazole derivatives.

References

• How To Prepare And Run An NMR Sample. (2025, July 24). ALWSCI. Available at: [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. Available at: [Link]

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• Synthesis and Characterization of Novel Oxazole derivatives of Disubstituted N-arylmaleimides. (2015). International Journal of Chemical and Physical Sciences, 4(6), 1-8. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde

As a Senior Application Scientist, my primary goal is to empower your research by ensuring you can handle our products not just effectively, but with the highest degree of safety. This guide provides essential, field-proven information for the safe handling and disposal of 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde. This is not a generic checklist, but a curated set of procedures and rationales designed to build a self-validating system of safety in your laboratory.

The core principle of our approach is proactive risk mitigation. 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde is a bifunctional molecule; the aldehyde group is reactive, and the chloromethyl group is a potent electrophile and potential alkylating agent. This dual reactivity, which makes it a valuable synthetic intermediate, also necessitates a rigorous and informed approach to its handling. This guide is built on the foundation of handling structurally related compounds and established principles for managing reactive halogenated intermediates.[1][2]

Hazard Analysis: Understanding the "Why"

Before any procedure, a thorough understanding of the potential hazards is critical. Based on data from analogous structures, we must assume 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde presents the following risks:

• Skin and Eye Irritation/Damage: Aldehydes are known irritants, and chlorinated organic compounds can be corrosive. Prolonged contact may lead to serious irritation or chemical burns.[1][2][3]

• Respiratory Irritation: The compound is likely volatile to some degree and can cause irritation to the respiratory tract if inhaled.[1][2]

• Sensitization: The presence of a reactive chloromethyl group suggests a potential for the compound to be a skin sensitizer, meaning repeated exposure could lead to an allergic reaction.[1]

• Toxicity: It is presumed to be harmful if swallowed, in contact with skin, or if inhaled.[3][4]

These hazards dictate every subsequent step. The causality is simple: to prevent these outcomes, we must establish robust barriers—both physical (PPE) and procedural (engineering controls and specific handling techniques).

Personal Protective Equipment (PPE): Your Primary Barrier

PPE is non-negotiable. The selection of specific equipment is based on preventing contact through all potential routes of exposure.

PPE Component	Specification	Rationale & Expert Insight
Hand Protection	Double-gloving: Inner nitrile glove, outer butyl or Viton™ gloves.	The chloromethyl group necessitates a high level of chemical resistance. Nitrile offers dexterity and splash protection, while a more robust outer glove like butyl rubber provides extended protection against chlorinated solvents and reagents. Always inspect gloves for any signs of degradation or perforation before use.[2]
Eye Protection	Chemical splash goggles with a full face shield.	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect from splashes and vapors. A face shield is mandatory when handling larger quantities (>1g) or during procedures with a high splash potential (e.g., quenching a reaction) to protect the entire face.[2][5]
Body Protection	Flame-resistant laboratory coat worn over long-sleeved clothing and long pants. A chemically resistant apron is required for large-scale work.	This ensures no skin is exposed. The lab coat should be buttoned completely. The chemically resistant apron provides an additional barrier during transfers or other high-risk operations.[2]
Respiratory	All handling must be performed within a certified chemical fume hood.	This is the most critical engineering control. A fume hood protects the user from inhaling volatile compounds and aerosols. Ensure the sash is at the lowest practical height to maximize airflow and protection.[4] For emergency situations like a large spill, a self-contained breathing apparatus (SCBA) must be available.[4]

Operational Plan: A Step-by-Step Protocol

This protocol is designed to minimize exposure and ensure a controlled environment from start to finish.

3.1. Preparation and Pre-Handling Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Assemble all Materials: Before bringing the chemical into the hood, ensure all necessary glassware, reagents, and waste containers are present and organized. This minimizes movement in and out of the controlled workspace.

• Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower and eyewash station. An emergency plan should be established with all lab personnel.

• Don PPE: Put on all required PPE as specified in the table above before handling the primary container.

3.2. Aliquoting and Transferring the Compound

• Perform in Fume Hood: Conduct all transfers within the fume hood.

• Grounding: If transferring large quantities of solvent, ensure containers are grounded to prevent static discharge.[6]

• Use Appropriate Tools: Use a clean spatula or powder funnel for solids. For liquids, use a dedicated glass syringe or pipette.

• Seal Tightly: Immediately after dispensing, securely close the primary container.

• Decontaminate: Wipe down the external surface of the container and any tools used with a suitable solvent (e.g., isopropanol) and dispose of the wipe in the designated solid hazardous waste container.

3.3. Post-Handling Decontamination

• Clean Workspace: Wipe down the work area within the fume hood with an appropriate solvent.

• Rinse Glassware: Triple-rinse all contaminated glassware with a suitable solvent. The initial rinsate must be collected as hazardous waste.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves first, then face shield, goggles, lab coat, and finally inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[2][5]

Workflow for Safe Handling

The following diagram outlines the logical flow for safely managing 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde in a laboratory setting.

Caption: A logical workflow from preparation to final disposal.

Emergency Procedures: Plan for the Unexpected

Rapid and correct response to an incident is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[2]

• Spill: Evacuate the immediate area. If the spill is large or outside of a fume hood, evacuate the entire lab and contact your institution's emergency response team. For a small spill inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain it. Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

Disposal Plan: Responsible Stewardship

Improper disposal can have serious environmental and regulatory consequences.

• Waste Segregation is Key: Never mix chlorinated waste with non-chlorinated waste streams.

• Liquid Waste: Collect all liquid waste containing 2-(Chloromethyl)-1,3-oxazole-4-carbaldehyde, including reaction mixtures and solvent rinses, in a dedicated, sealed, and clearly labeled "Halogenated Organic Waste" container.

• Solid Waste: All contaminated solids, including gloves, paper towels, and absorbent materials, must be collected in a separate, sealed plastic bag or container labeled as "Solid Hazardous Waste."

• Disposal Method: The primary method for the ultimate disposal of chlorinated organic compounds is high-temperature incineration by a licensed hazardous waste disposal company.[7][8] Do not attempt to neutralize this chemical in the lab without a validated and approved procedure from your institution's safety office.

• Regulatory Compliance: All waste disposal must be conducted in strict accordance with local, state, and federal regulations. Maintain a log of all hazardous waste generated.

By integrating these protocols into your daily workflow, you create a robust safety system that protects you, your colleagues, and your research.

References

• SAFETY DATA SHEET - 1,3-OXAZOLE-2-CARBOXALDEHYDE . Shanghai Canbi Pharma Ltd. [Link]

• SAFETY DATA SHEET - 2-(4-Hydroxyphenyl)thiazole-4-carbaldehyde . AFG Bioscience LLC. [Link]

• 2-(Chloromethyl)oxazole-4-carboxylic acid PubChem Entry . National Center for Biotechnology Information. [Link]

• 2-(Chloromethyl)-1,3-oxazole Product Information . Chemsrc. [Link]

• Process for the removal of oxazole

• Degradation of sulfamethoxazole using ozone and chlorine dioxide . PubMed. [Link]

• Process for the incineration of chlorinated organic materials.

• Application of catalytic hydrodechlorination for the fast removal of chlorinated azole pesticides in drinking water . ScienceDirect. [Link]

• Formation and Destruction of Chlorinated Pollutants during Sewage Sludge Incineration . Scilit. [Link]

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